N-tert-Butoxycarbonyl-D-valine methyl ester

Core Science & Biosynthesis

Boc-D-Val-OMe chemical structure and molecular weight

Chemical Identity, Synthesis, and Application in Peptidomimetic Design

Part 1: Executive Summary & Chemical Identity

Boc-D-Val-OMe (N-tert-Butoxycarbonyl-D-valine methyl ester) is a protected amino acid derivative critical to the field of medicinal chemistry and peptide synthesis.[1] Unlike its L-enantiomer, which serves as a standard building block for protein synthesis, the D-isomer is primarily utilized to introduce non-proteinogenic stereochemistry into peptide chains.[1] This modification is a standard strategy in drug design to induce specific secondary structures (such as

-turns) and to enhance proteolytic stability against endogenous peptidases.[1]

Structurally, the molecule features orthogonal protection: the amine is masked by the acid-labile Boc (tert-butyloxycarbonyl) group, while the carboxylic acid is protected as a base-labile methyl ester (OMe) .[1] This orthogonality allows for selective deprotection at either terminus, making it a versatile intermediate.

Structural Decomposition

The following diagram illustrates the functional segmentation of the molecule, highlighting the reactive centers and protecting groups.[1]

Figure 1: Structural decomposition of Boc-D-Val-OMe illustrating orthogonal protection strategy.[1]

Part 2: Physicochemical Specifications[2][3][4]

The following data aggregates experimentally validated parameters and calculated values based on the D-stereochemistry. Note that while the L-isomer is more commonly cataloged, the physicochemical constants (MW, boiling point, refractive index) are identical for the enantiomers, with the exception of the sign of optical rotation.[1]

Property	Specification	Notes
IUPAC Name	Methyl (R)-2-((tert-butoxycarbonyl)amino)-3-methylbutanoate	Explicit (R)-configuration for D-Valine.[1][2]
Molecular Formula
Molecular Weight	231.29 g/mol	Calculated based on standard atomic weights.[1][3]
CAS Number	Not widely listed	Enantiomer of 58561-04-9 (L-isomer).[1] Precursors: Boc-D-Val-OH (22838-58-0) / H-D-Val-OMe[1]·HCl (7146-15-8).[1][4]
Physical State	Colorless oil or low-melting solid	Often solidifies upon standing or high purity.[1]
Solubility	DCM, EtOAc, MeOH, DMF	Insoluble in water.
Optical Rotation	(c=1, MeOH)	Inferred from L-isomer ( ).[1] Sign inversion is characteristic of enantiomers.
Boiling Point	~250–300°C (Predicted)	Stable enough for Gas Chromatography (GC) analysis.[1]

Part 3: Synthetic Methodology

Strategic Approach

While Boc-D-Val-OMe can be synthesized via esterification of Boc-D-Val-OH (using MeI/Base or MeOH/Coupling Agent), this route risks partial racemization if base-catalyzed esterification is not strictly controlled.[1]

The preferred "Self-Validating" Protocol involves the protection of the pre-formed methyl ester hydrochloride.[1] This method preserves the stereocenter integrity established in the starting material (H-D-Val-OMe[1]·HCl) and proceeds under mild conditions.[1]

Protocol: Boc-Protection of H-D-Val-OMe·HCl

Reagents:

• H-D-Val-OMe[1][4]·HCl (1.0 eq)

• Di-tert-butyl dicarbonate (

  ) (1.1 eq)[1]

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (2.2 eq)[1]

• Dichloromethane (DCM) (Solvent, 0.2 M concentration)[1]

Step-by-Step Workflow:

• Preparation: In a round-bottom flask, suspend H-D-Val-OMe·HCl in anhydrous DCM. Cool the suspension to

  using an ice bath.

• Neutralization: Add TEA dropwise. The suspension will clear as the free amine is liberated. Stir for 10 minutes.

• Addition: Add

  (dissolved in a minimal amount of DCM) dropwise to the reaction mixture.

• Reaction: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 4–6 hours.

  • Validation Point: Monitor via TLC (System: 3:1 Hexane:EtOAc). The starting material (ninhydrin active) should disappear; the product (UV active, ninhydrin negative) will appear with higher

    .[1]

• Workup:

  • Wash the organic layer with 1M KHSO₄ or 10% Citric Acid (removes unreacted amine/TEA).

  • Wash with Saturated NaHCO₃ (removes by-product Boc-OH and acidic impurities).[1]

  • Wash with Brine .[5]

• Isolation: Dry over anhydrous

  , filter, and concentrate in vacuo.

• Purification: If the product remains an oil, it can often be crystallized from Hexane/EtOAc or purified via flash chromatography.

Reaction Scheme Visualization

Figure 2: Synthetic workflow for the preparation of Boc-D-Val-OMe from its ester hydrochloride precursor.

Part 4: Analytical Validation (Trustworthiness)[1]

To ensure scientific integrity, the synthesized compound must be validated using the following analytical markers.

Nuclear Magnetic Resonance (NMR)

The NMR spectrum provides definitive proof of structure.[1]

• NMR (400 MHz, ):
  • 5.05 (br d, 1H, NH ): Characteristic amide doublet.
  • 4.20 (dd, 1H, -CH ): The chiral center proton.[1]
  • 3.73 (s, 3H, ): Methyl ester singlet.[1]
  • 2.10 (m, 1H, -CH ): Valine isopropyl methine.[1]
  • 1.44 (s, 9H, Boc-tBu ): Intense singlet for the Boc group.[1]
  • 0.95 (d, 3H, -CH}_3$ ): Valine methyl.[1]
  • 0.89 (d, 3H, -CH}_3$ ): Valine methyl.[1]

Optical Rotation (Chiral Purity)

This is the critical differentiator between the D and L forms.[1]

• Boc-L-Val-OMe:

  (MeOH).[1][3]

• Boc-D-Val-OMe:

  (MeOH).[1][3]

• Note: If the rotation is near zero or significantly lower than expected, racemization may have occurred during synthesis.

Part 5: Applications in Drug Discovery[9]

Boc-D-Val-OMe is rarely the final product; it is a "warhead" precursor or a structural pivot.[1]

• Peptidomimetics: The D-Valine moiety is frequently used to initiate

  -turns in peptide hairpins.[1] The bulky isopropyl side chain of Valine, combined with the D-configuration, creates steric clashes that force the peptide backbone into specific reverse-turn geometries, stabilizing the bioactive conformation.[1]

• Proteolytic Stability: Incorporating D-amino acids renders peptides resistant to endogenous proteases (which typically recognize L-amino acids), thereby extending the plasma half-life of peptide therapeutics.[1]

• Solid Phase Peptide Synthesis (SPPS): While Fmoc chemistry is standard, Boc chemistry is still used for difficult sequences or when base-sensitive linkers are employed.[1] Boc-D-Val-OMe serves as a precursor to Boc-D-Val-OH (via saponification) or can be converted to the hydrazide for fragment condensation.[1]

References

• BenchChem. Synthesis of N-Boc-N-methyl-D-valine: An In-depth Technical Guide. (Accessed 2026).[1][6] Link[1]

• Sigma-Aldrich. Boc-D-Val-OH Product Specification & CAS 22838-58-0.[1]Link[1]

• ChemicalBook. Boc-L-Val-OMe CAS 58561-04-9 Data.[1][3] (Used for enantiomeric comparison).[1] Link

• Scientific Research Publishing. Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral Analysis. (Differentiation of Boc-L-Val-OMe and Boc-D-Val-OMe).[1][6][7] Link

• Chem-Impex. H-D-Val-OMe HCl Product Data.Link[1]

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. BOC-D-MEVAL-OH | 89536-85-6 [chemicalbook.com]
• 3. BOC-VAL-OME One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. peptide.com [peptide.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scirp.org [scirp.org]
• 7. Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine [scirp.org]

Boc-D-valine methyl ester synonyms and IUPAC name

Technical Monograph: Boc-D-Valine Methyl Ester

Executive Summary Boc-D-valine methyl ester (CAS: 106391-85-9) is a critical chiral building block in medicinal chemistry and peptide synthesis. As the R-enantiomer of the canonical amino acid derivative, it serves a pivotal role in the development of peptidomimetics designed to resist enzymatic degradation. This guide details its nomenclature, physicochemical properties, synthetic pathways, and orthogonal deprotection strategies, providing a self-validating framework for its application in drug development.

Part 1: Chemical Identity & Nomenclature[1]

Precise nomenclature is the bedrock of reproducibility. For Boc-D-valine methyl ester, the distinction lies in the stereochemistry at the

-carbon.

Table 1: Chemical Identifiers

Parameter	Technical Specification
IUPAC Name	Methyl (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-methylbutanoate
Common Name	Boc-D-valine methyl ester
Synonyms	Boc-D-Val-OMe; N-(tert-Butoxycarbonyl)-D-valine methyl ester; Methyl N-Boc-D-valinate
CAS Number	106391-85-9 (Specific to D-isomer)
Molecular Formula	C H NO
Molecular Weight	231.29 g/mol
SMILES	CC(C)NC(=O)OC(C)(C)C

Critical Note on Stereochemistry: The CAS 58561-04-9 refers to the L-isomer. Researchers must verify the optical rotation to ensure the correct enantiomer is used, as the D-isomer (106391-85-9) is required for non-natural peptide synthesis.

Structural Visualization

The following diagram illustrates the chemical connectivity, highlighting the orthogonal protecting groups (Boc vs. Methyl Ester).

Figure 1: Structural segmentation of Boc-D-Val-OMe showing orthogonal protection zones.[1][2][3]

Part 2: Synthesis & Experimental Protocols

The synthesis of Boc-D-valine methyl ester is a two-stage process involving esterification followed by N-protection. This order is preferred to prevent racemization.

Stage 1: Esterification of D-Valine

Objective: Convert the carboxylic acid to a methyl ester using thionyl chloride (

).[4] Mechanism: Acyl chloride formation followed by nucleophilic attack by methanol.

• Setup: Charge a round-bottom flask with anhydrous Methanol (MeOH) and cool to 0°C.

• Activation: Dropwise add

  (1.2 eq).[4] Caution: Exothermic gas evolution.

• Addition: Add D-Valine (1.0 eq) in portions.

• Reflux: Heat to reflux for 4-6 hours.

• Isolation: Concentrate in vacuo to yield D-Val-OMe·HCl as a white solid.[4]

Stage 2: Boc Protection (The "One-Pot" Finish)

Objective: Protect the amine using Di-tert-butyl dicarbonate (

).

• Solvation: Suspend D-Val-OMe·HCl (from Stage 1) in Dichloromethane (DCM) or Dioxane/Water (1:1).[4]

• Neutralization: Cool to 0°C and add Triethylamine (TEA) or DIPEA (2.2 eq).

  • Causality: The first equivalent neutralizes the HCl salt; the second creates the free amine necessary for nucleophilic attack on

    .

• Reaction: Add

  (1.1 eq) and stir at Room Temperature (RT) for 4–12 hours.

• Workup:

  • Wash organic layer with 1M KHSO

    (removes unreacted amine/TEA).

  • Wash with sat.[4] NaHCO

    (removes by-product Boc-OH).

  • Wash with Brine, dry over Na

    SO .[4][1]

• Purification: Concentrate to yield the product (usually a colorless oil or low-melting solid).

Synthesis Workflow Diagram

Figure 2: Step-by-step synthetic pathway ensuring retention of chirality.

Part 3: Reactivity & Orthogonality

The utility of Boc-D-Val-OMe lies in its orthogonality . The molecule possesses two protection groups that can be removed independently under distinct conditions.[][6]

Table 2: Deprotection Logic

Target Group	Reagent Conditions	Mechanism	Result
Boc (N-term)	50% TFA in DCM or 4M HCl in Dioxane	Acidolysis	Yields H-D-Val-OMe (Amine salt)
Methyl Ester (C-term)	LiOH in THF/H O or NaOH	Saponification	Yields Boc-D-Val-OH (Free acid)

Scientific Insight: When hydrolyzing the ester (LiOH), keep the temperature at 0°C to RT. Excessive heat can cause racemization (conversion of D to L), compromising the stereochemical integrity of the building block.

Part 4: Quality Control & Validation

To ensure the "Trustworthiness" of your material, the following QC parameters must be met.

• Optical Rotation (

  ):

  • This is the primary test to distinguish D from L.

  • Expectation: Positive rotation (+). (Note: L-isomer is typically negative).

  • Protocol: Dissolve 10 mg in 1 mL MeOH. Measure at 20°C.

• NMR Verification:

  • H NMR (CDCl ): Look for the Boc singlet (~1.44 ppm, 9H) and the Methyl ester singlet (~3.7 ppm, 3H). The Valine isopropyl group should appear as two doublets (~0.9 ppm).

• TLC Analysis:

  • Mobile Phase: Hexane:Ethyl Acetate (3:1).

  • Stain: Ninhydrin will not work well on Boc-protected amines. Use Phosphomolybdic Acid (PMA) or Iodine vapor.

References

• Sigma-Aldrich. Boc-D-valine methyl ester Product Specification. Link

• Chem-Impex International. D-Valine methyl ester hydrochloride Properties and Applications. Link

• BenchChem. Protocols for N-Boc Protection and Methylation. Link

• Royal Society of Chemistry (RSC). Preparation of N-Boc amino acid methyl esters. Link

Sources

• 1. rsc.org [rsc.org]
• 2. chempep.com [chempep.com]
• 3. CAS 89536-85-6: Boc-N-Me-D-Val-OH | CymitQuimica [cymitquimica.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of Boc-D-Val-OMe from Boc-D-Val-OH

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed protocol for the synthesis of N-tert-butyloxycarbonyl-D-valine methyl ester (Boc-D-Val-OMe) from its corresponding carboxylic acid, Boc-D-Val-OH. This transformation is a fundamental step in peptide synthesis and the development of peptidomimetic drugs. This document will delve into the mechanistic underpinnings of the chosen synthetic route, offer a step-by-step experimental procedure, and provide guidance on purification and characterization.

Introduction: The Significance of Esterification in Peptide Chemistry

The protection of the C-terminus of an amino acid as a methyl ester is a common strategy in solution-phase peptide synthesis. This modification prevents the carboxyl group from participating in unintended side reactions during the coupling of the next amino acid in the sequence. Boc-D-Valine, a sterically hindered amino acid, is an important building block in many peptide-based therapeutics. The efficient synthesis of its methyl ester is therefore a critical process in the drug development pipeline.

Choosing the Optimal Synthetic Route

Several methods exist for the esterification of carboxylic acids. For Boc-protected amino acids, the choice of method must account for the acid-labile nature of the Boc protecting group and the potential for racemization. After careful consideration of efficiency, mildness of reaction conditions, and safety, two primary methods are recommended:

• Steglich Esterification: This method utilizes a carbodiimide, such as N,N'-dicyclohexylcarbodiimide (DCC), to activate the carboxylic acid, and a catalytic amount of 4-dimethylaminopyridine (DMAP) to facilitate the nucleophilic attack by methanol.[1][2] It is a mild and effective method, particularly for sterically hindered amino acids.[2]

• Trimethylsilyldiazomethane (TMS-diazomethane) Methylation: This reagent offers a safer and more convenient alternative to the highly toxic and explosive diazomethane.[3][4] It reacts rapidly and cleanly with carboxylic acids to produce methyl esters in high yields.[5][6]

This guide will focus on the Steglich Esterification due to its widespread use, reliability, and the common availability of the required reagents in most organic synthesis laboratories.

Mechanistic Insight: The Role of DCC and DMAP

The Steglich esterification proceeds through a multi-step mechanism that enhances the electrophilicity of the carboxylic acid's carbonyl carbon, allowing for attack by the weakly nucleophilic methanol.

Caption: Workflow of the Steglich Esterification.

• Activation of the Carboxylic Acid: The carboxylic acid of Boc-D-Val-OH attacks the carbon of the diimide in DCC, forming a highly reactive O-acylisourea intermediate.

• Role of DMAP as an Acyl-Transfer Catalyst: DMAP, being a more potent nucleophile than methanol, attacks the O-acylisourea intermediate. This forms a new, even more reactive intermediate, an N-acylpyridinium salt.[1]

• Nucleophilic Attack by Methanol: The alcohol (methanol) then attacks the carbonyl group of the N-acylpyridinium intermediate.

• Product Formation and Byproduct Precipitation: The desired ester, Boc-D-Val-OMe, is formed, and DMAP is regenerated. The other product is N,N'-dicyclohexylurea (DCU), which is insoluble in most organic solvents and can be easily removed by filtration.[1]

Experimental Protocol: Steglich Esterification of Boc-D-Val-OH

This protocol is designed for a laboratory scale synthesis. Appropriate scaling of reagents will be necessary for larger quantities.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount	Molar Equivalents
Boc-D-Val-OH	217.26	2.17 g	1.0
Dichloromethane (DCM), anhydrous	-	50 mL	-
Methanol (MeOH), anhydrous	32.04	0.48 mL	1.2
N,N'-Dicyclohexylcarbodiimide (DCC)	206.33	2.27 g	1.1
4-Dimethylaminopyridine (DMAP)	122.17	0.06 g	0.05

Equipment

• Round-bottom flask (100 mL)

• Magnetic stirrer and stir bar

• Ice bath

• Argon or Nitrogen inlet

• Funnel for filtration

• Rotary evaporator

• Standard laboratory glassware for workup

Procedure

• Reaction Setup: To a 100 mL round-bottom flask, add Boc-D-Val-OH (2.17 g, 10 mmol). Dissolve the amino acid in anhydrous dichloromethane (50 mL) and add anhydrous methanol (0.48 mL, 12 mmol).

• Addition of Catalyst: Add 4-dimethylaminopyridine (DMAP) (0.06 g, 0.5 mmol) to the solution and stir until it dissolves.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of Coupling Agent: While stirring at 0 °C, add N,N'-dicyclohexylcarbodiimide (DCC) (2.27 g, 11 mmol) in one portion. A white precipitate of dicyclohexylurea (DCU) will begin to form.

• Reaction: Allow the reaction to warm to room temperature and stir overnight (approximately 16 hours).

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) using a mobile phase of ethyl acetate/hexane (e.g., 1:4 v/v). The product spot should have a higher Rf value than the starting carboxylic acid.

Workup and Purification

• Removal of DCU: After the reaction is complete, cool the mixture in an ice bath for 30 minutes to ensure complete precipitation of the DCU. Remove the DCU by vacuum filtration, washing the filter cake with a small amount of cold DCM.

• Aqueous Wash: Transfer the filtrate to a separatory funnel. Wash the organic layer sequentially with 0.5 M HCl (2 x 25 mL), saturated aqueous NaHCO₃ (2 x 25 mL), and brine (1 x 25 mL).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude product, which is often an oil or a low-melting solid, can be purified by column chromatography on silica gel using a gradient of ethyl acetate in hexane to afford the pure Boc-D-Val-OMe.

Characterization

The identity and purity of the synthesized Boc-D-Val-OMe should be confirmed by standard analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure.

• Mass Spectrometry: To verify the molecular weight.

• FT-IR Spectroscopy: To observe the characteristic carbonyl stretches of the ester and the carbamate.

Safety and Handling Precautions

• DCC: N,N'-dicyclohexylcarbodiimide is a potent skin sensitizer and should be handled with extreme care. Always wear gloves and safety glasses. Work in a well-ventilated fume hood.

• DCM: Dichloromethane is a volatile and potentially carcinogenic solvent. All handling should be performed in a fume hood.

• DMAP: 4-Dimethylaminopyridine is toxic and should be handled with appropriate personal protective equipment.

Alternative Protocol: TMS-diazomethane Methylation

For laboratories equipped to handle it, trimethylsilyldiazomethane provides a highly efficient alternative.

Brief Procedure Outline

• Dissolve Boc-D-Val-OH in a mixture of a non-protic solvent like diethyl ether or toluene and methanol (typically a 10:1 to 5:1 ratio).

• Cool the solution to 0 °C.

• Slowly add a solution of TMS-diazomethane (typically 2.0 M in hexanes) dropwise until a persistent yellow color indicates a slight excess of the reagent.[3][6]

• Stir the reaction at 0 °C for 1-2 hours, then allow it to warm to room temperature.

• Quench any excess TMS-diazomethane by the careful addition of a few drops of acetic acid until the yellow color disappears.

• Concentrate the reaction mixture in vacuo to obtain the crude product. The workup is significantly simpler as the byproducts are volatile.

• Purify by column chromatography as described above.

Safety Note on TMS-diazomethane: While safer than diazomethane, TMS-diazomethane is still a toxic and potentially explosive reagent.[7] It should be handled with extreme caution in a well-ventilated fume hood, and contact with acidic solutions should be controlled.[7]

Conclusion

The synthesis of Boc-D-Val-OMe from Boc-D-Val-OH is a routine but crucial transformation in peptide chemistry. The Steglich esterification protocol detailed here provides a reliable and scalable method for obtaining this important building block. By understanding the underlying mechanism and adhering to proper experimental and safety procedures, researchers can confidently and efficiently prepare Boc-D-Val-OMe for their synthetic needs.

References

• Steglich Esterification. Organic Chemistry Portal. [Link]

• Kuehnel, E., Laffan, D. D. R., Lloyd-Jones, G. C., et al. (2007). Mechanism of Methyl Esterification of Carboxylic Acids by Trimethylsilyldiazomethane.

• Trimethylsilyldiazomethane. Common Organic Chemistry. [Link]

• Mechanism of methyl esterification of carboxylic acids by trimethylsilyldiazomethane. University of Edinburgh Research Explorer. [Link]

• Kühnel, E., Laffan, D. D. P., Lloyd-Jones, G. C., et al. (2007). Mechanism of methyl esterification of carboxylic acids by trimethylsilyldiazomethane. Angewandte Chemie International Edition in English, 46(37), 7075–7078.

• Conversion of Carboxylic acids to amides using DCC as an activating agent. (2023, January 22). Chemistry LibreTexts. [Link]

• NPTEL. (n.d.). 5.2.2 Synthesis of Esters. NPTEL Archive. [Link]

• Standard Operating Procedure for Using Diazomethane. University of New Mexico - Environmental Health & Safety. [Link]

• A Convenient Synthesis of Amino Acid Methyl Esters. PMC. [Link]

• Standard Operating Procedure - Diazomethane. University of Connecticut - Environmental Health & Safety. [Link]

• Acid to Ester - Common Conditions. Common Organic Chemistry. [Link]

• Diazomethane. University of Illinois Urbana-Champaign - Division of Research Safety. [Link]

• Standard Operating Procedure - (TRIMETHYLSILYL)DIAZOMETHANE. Yale Environmental Health & Safety. [Link]

Sources

• 1. Steglich Esterification [organic-chemistry.org]
• 2. archive.nptel.ac.in [archive.nptel.ac.in]
• 3. TCI Practical Example: Methyl Esterification of Carboxylic Acid Using TMS-Diazomethane | TCI AMERICA [tcichemicals.com]
• 4. Diazomethane | Division of Research Safety | Illinois [drs.illinois.edu]
• 5. researchgate.net [researchgate.net]
• 6. Trimethylsilyldiazomethane [commonorganicchemistry.com]
• 7. ehs.yale.edu [ehs.yale.edu]

N-methylation of Boc-D-Val-OMe using methyl iodide

The following Application Note is designed for researchers requiring high-fidelity N-methylation of Boc-D-Val-OMe (N-tert-butoxycarbonyl-D-valine methyl ester).

This guide addresses a critical synthetic nuance: while the Benoiton method (NaH/MeI) is the gold standard for free acids (Boc-AA-OH), applying it directly to esters (Boc-AA-OMe) carries a high risk of racemization via enolization. For the specific substrate Boc-D-Val-OMe , the Olsen method (Ag₂O/MeI) is the scientifically superior choice to preserve enantiomeric purity.

Target: Synthesis of N-Boc-N-methyl-D-valine methyl ester (Boc-N(Me)-D-Val-OMe) Methodology: Comparative Protocols (Silver Oxide vs. Sodium Hydride) Critical Parameter: Preservation of Chiral Integrity (D-Enantiomer)

Executive Summary & Strategic Analysis

N-methylation of amino acids is a pivotal modification in peptidomimetic drug design, enhancing proteolytic stability, membrane permeability, and conformational rigidity (e.g., Cyclosporine).

When methylating Boc-D-Val-OMe , the choice of base is the determinant of optical purity:

• The Challenge: The

  -proton of an amino ester (pKa ~25) is susceptible to abstraction by strong bases like Sodium Hydride (NaH), leading to an enolate intermediate and subsequent racemization.

• The Solution (Olsen Method): Use Silver Oxide (Ag₂O) . It acts as a mild, non-nucleophilic base that promotes N-methylation via coordination to the carbamate nitrogen without sufficient basicity to deprotonate the

  -carbon.

• The Alternative (Benoiton Method): If NaH is required (e.g., for cost/scale), it is strongly recommended to saponify the starting material first, methylate the free acid (Boc-D-Val-OH) , and re-esterify. The carboxylate anion formed in this pathway electrostatically shields the

  -proton from deprotonation.

This guide details the Ag₂O/MeI protocol as the primary method for the user's specific ester substrate.

Mechanistic Pathways

The following diagram illustrates the divergence in risk between the Ester and Acid pathways.

Figure 1: Mechanistic comparison showing why Ag₂O is preferred for esters to avoid the planar enolate intermediate.

Primary Protocol: The Olsen Method (Ag₂O/MeI)

Best for: Direct methylation of Boc-D-Val-OMe. Reference: Olsen, R. K. (1970). J. Org.[1][2] Chem.

Reagents & Stoichiometry

Reagent	Equiv.[3][4][5]	Role
Boc-D-Val-OMe	1.0	Substrate
Methyl Iodide (MeI)	10.0 - 20.0	Electrophile (Excess drives reaction)
Silver(I) Oxide (Ag₂O)	5.0	Mild Base / Iodine Scavenger
DMF (Anhydrous)	Solvent	Polar aprotic, 10 mL per gram substrate

Step-by-Step Procedure

• Preparation:

  • Flame-dry a round-bottom flask and equip with a magnetic stir bar.

  • Purge with Argon or Nitrogen.

  • Critical: Use fresh Ag₂O. Old, black/clumped silver oxide has reduced surface area and reactivity.

• Dissolution:

  • Dissolve Boc-D-Val-OMe (1.0 eq) in anhydrous DMF.

  • Add Methyl Iodide (10.0 eq) to the solution.

• Reaction Initiation:

  • Add Ag₂O (5.0 eq) in one portion.

  • Seal the flask effectively (MeI is volatile).

  • Stir vigorously at Room Temperature (20–25°C).

  • Note: Do not heat. Heating increases the risk of elimination or racemization.

• Monitoring:

  • Monitor via TLC (Hexane:EtOAc 3:1). The N-methylated product typically runs slightly higher (less polar) than the starting material due to the loss of the H-bond donor.

  • Reaction time: Typically 24 to 48 hours . If incomplete after 24h, add fresh Ag₂O (1.0 eq) and MeI (2.0 eq).

• Workup (Filtration & Extraction):

  • Dilute the reaction mixture with Ethyl Acetate (EtOAc).

  • Filter through a pad of Celite to remove silver salts. Wash the pad with EtOAc.

  • Wash: Transfer filtrate to a separatory funnel.

    • Wash 2x with Water (to remove DMF).

    • Wash 1x with 5% Na₂S₂O₃ (Sodium Thiosulfate) to remove any residual iodine (yellow color).

    • Wash 1x with Brine.

  • Dry over MgSO₄, filter, and concentrate in vacuo.

• Purification:

  • The crude oil is often pure enough for subsequent steps. If necessary, purify via flash column chromatography (Silica gel, 10-20% EtOAc in Hexane).

Alternative Protocol: The Benoiton Method (NaH/MeI)

Best for: Boc-D-Val-OH (Free Acid). Warning: If applied to the ester, strict temperature control (-20°C) is required, but optical purity is not guaranteed.

If you must use NaH (e.g., scale-up costs of Ag₂O), hydrolyze the ester first .

Protocol for Free Acid (Boc-D-Val-OH)

• Dissolution: Dissolve Boc-D-Val-OH (1 eq) and MeI (8 eq) in anhydrous THF.

• Cooling: Cool to 0°C (Ice bath).

• Deprotonation: Add NaH (60% dispersion, 3.0 eq) cautiously.

  • Why 3 equivalents? 1 eq for the Carboxyl group, 1 eq for the Carbamate NH, 1 eq excess.

• Reaction: Stir at 0°C for 30 mins, then Room Temp overnight.

• Quench: Carefully quench with water, acidify with dilute HCl, and extract.

• Outcome: Yields Boc-N(Me)-D-Val-OH with excellent optical purity (Cheung & Benoiton, 1977).

Quality Control & Validation

To ensure the protocol was successful and the D-configuration was maintained:

• NMR Validation:

  • ¹H NMR (CDCl₃): Look for the N-Methyl singlet. Due to cis/trans rotamers of the Boc group, the N-Me signal often appears as two singlets (approx. 2.8 ppm and 2.9 ppm) in a ~3:1 ratio. This is normal and not an impurity.

• Optical Rotation:

  • Compare

    against literature values for N-Me-D-Val derivatives.

  • Self-Validation: If possible, synthesize the L-enantiomer using the same protocol. The

    should be equal in magnitude but opposite in sign.

• Chiral HPLC:

  • Column: Chiralpak AD-H or OD-H.

  • Mobile Phase: Hexane/IPA.

  • Racemization Check: Spike the product with a small amount of racemic standard (DL) to confirm separation of enantiomers.

References

• Cheung, S. T., & Benoiton, N. L. (1977). N-Methylamino acids in peptide synthesis.[6] V. The synthesis of N-tert-butyloxycarbonyl, N-methylamino acids by N-methylation. Canadian Journal of Chemistry, 55(5), 906–910.

  • Core citation for the NaH/MeI method on free acids.

• Olsen, R. K. (1970). N-Methylation of N-carbalkoxyamino acid esters with silver oxide and methyl iodide. The Journal of Organic Chemistry, 35(6), 1912–1915.

  • Core cit

• McDermott, J. R., & Benoiton, N. L. (1973). N-Methylamino acids in peptide synthesis. II. A new synthesis of N-benzyloxycarbonyl, N-methylamino acids. Canadian Journal of Chemistry, 51(11), 1915-1919.

  • Discusses racemiz

Sources

• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]
• 3. thieme-connect.de [thieme-connect.de]
• 4. researchmgt.monash.edu [researchmgt.monash.edu]
• 5. researchmgt.monash.edu [researchmgt.monash.edu]
• 6. cdnsciencepub.com [cdnsciencepub.com]

Application Note: Boc-D-Val-OMe as Intermediate for Chiral Amino Alcohols

Part 1: Core Directive & Strategic Overview

Abstract

Boc-D-Valine Methyl Ester (Boc-D-Val-OMe) serves as a pivotal "chiral pool" starting material in the synthesis of enantiopure amino alcohols. These motifs are ubiquitous in pharmacophores (e.g., protease inhibitors) and chiral auxiliaries (e.g., Evans auxiliaries, oxazolines). This guide moves beyond basic catalog data to provide a divergent synthetic strategy. We detail the transformation of this single ester into primary , secondary , and tertiary chiral amino alcohols, emphasizing stereochemical integrity and scalable protocols.

The Divergent Synthetic Logic

The utility of Boc-D-Val-OMe lies in its ability to undergo controlled nucleophilic substitution or reduction while maintaining the integrity of the

-chiral center.

• Pathway A (Reductive): Conversion to Boc-D-Valinol (Primary Alcohol). Used for peptide isosteres and organocatalysts.

• Pathway B (Nucleophilic Addition): Double Grignard addition to form Symmetric Tertiary Alcohols . Used as steric directing groups in ligand design.

• Pathway C (Weinreb Modulation): Conversion to Weinreb amides to access Unsymmetric Ketones/Secondary Alcohols .

Part 2: Chemical Profile & Technical Specifications

Table 1: Physicochemical Properties of Boc-D-Val-OMe

Property	Specification	Critical Note
CAS Number	58561-04-9	D-isomer specific. Verify against L-isomer (CAS 13511-40-5) to prevent stereochemical errors.
Formula
MW	231.29 g/mol
Appearance	Colorless oil or low-melting solid	Often solidifies in freezer storage ( ).
Boiling Point	@ 0.1 mmHg	High vacuum required for distillation.
Optical Rotation	(c=1, MeOH)	QC Checkpoint: Deviations > indicate partial racemization or Boc cleavage.
Solubility	MeOH, EtOH, THF, DCM, EtOAc	Insoluble in water; wash with brine during workup.
Flash Point		Combustible. Handle in fume hood.

Part 3: Experimental Protocols

Protocol A: Chemoselective Reduction to Boc-D-Valinol

Objective: Synthesis of the primary alcohol without racemization or Boc-deprotection. Mechanism: Hydride transfer to the ester carbonyl. Standard:

is effective but hazardous. The method is recommended for safety and scalability.

Reagents

• Boc-D-Val-OMe (1.0 equiv)

• Sodium Borohydride (

  , 2.5 equiv)

• Lithium Chloride (

  , 2.5 equiv)

• Solvent: Ethanol (Absolute) / THF (1:1 mixture)

Step-by-Step Methodology

• Activation Setup: In a dry round-bottom flask under

  , dissolve and in dry Ethanol/THF. Stir at room temperature (RT) for 30 minutes. Observation: The mixture may become slightly hazy as active lithium borohydride species form in situ.

• Substrate Addition: Cool the mixture to

  (ice bath). Add Boc-D-Val-OMe (dissolved in minimal THF) dropwise over 20 minutes.

  • Control: Maintain internal temperature

    to prevent side reactions.

• Reaction: Allow to warm to RT and stir for 4–6 hours. Monitor by TLC (System: 50% EtOAc/Hexane). Stain with Ninhydrin (active amide) or PMA.

• Quenching (Critical): Cool back to

  . Carefully add saturated solution. Caution: Hydrogen gas evolution.

• Workup: Evaporate bulk organic solvents under reduced pressure. Extract the aqueous residue with EtOAc (

  ). Wash combined organics with 5% citric acid (removes any trace amine), then brine. Dry over .

• Purification: The crude product is often pure enough (>95%). If necessary, recrystallize from Ether/Hexane or perform flash chromatography.

Validation:

• 1H NMR (

  ): Look for disappearance of methyl ester singlet ( ppm) and appearance of multiplet ( ppm).

• Chirality Check: Compare

  to literature ( for D-Valinol derivative).

Protocol B: Synthesis of Symmetric Tertiary Alcohols (Grignard)

Objective: Introduction of two identical alkyl/aryl groups (e.g., Diphenyl-Valinol derivative). Mechanism: Double nucleophilic addition. Ester

Ketone Tertiary Alcohol.[1][2][3]

Critical Stereochemical Control

The intermediate ketone is prone to racemization via enolization. To prevent this, the second equivalent of Grignard must add faster than the ketone can enolize.

• Rule: Use large excess of Grignard (3.5–4.0 equiv).

• Rule: Keep temperature low (

  to ) during addition.

Step-by-Step Methodology

• Grignard Preparation: Prepare or purchase a fresh solution of Phenylmagnesium Bromide (

  , 3.0 M in Ether).

• Substrate Solution: Dissolve Boc-D-Val-OMe (1.0 equiv) in anhydrous Ether or THF. Cool to

  .

• Addition: Add

  (4.0 equiv) dropwise. The reaction is exothermic.

  • Note: The first equivalent deprotonates the Boc-NH (forming the anion), protecting it. The subsequent equivalents attack the ester.

• Reaction: Stir at

  for 2 hours, then allow to warm to RT for 1 hour.

• Quenching: Pour the mixture into an ice-cold mixture of saturated

  and crushed ice.

  • Avoid: Strong acids (HCl) which will cleave the Boc group immediately.

• Workup: Extract with EtOAc. Wash with brine. Dry and concentrate.

• Purification: Column chromatography is usually required to separate the product from biphenyl byproducts formed from the Grignard reagent.

Part 4: Visualizing the Logic

Diagram 1: Divergent Synthetic Pathways from Boc-D-Val-OMe

Caption: Divergent synthesis map showing access to primary, secondary, and tertiary chiral alcohols from the common ester precursor.

Diagram 2: Workflow for Protocol A (NaBH4/LiCl Reduction)

Caption: Step-by-step process flow for the safe reduction of Boc-D-Val-OMe using Sodium Borohydride and Lithium Chloride.

Part 5: References & Authority[5]

• Reduction Protocol (NaBH4/LiCl): Hamada, Y., et al. "Efficient Reduction of Amino Acid Esters." Chemical & Pharmaceutical Bulletin, 1982. (Classic method validation).

• Grignard Addition Logic: "Reactions of Esters with Grignard Reagents." Chemistry Steps, 2025.[4][5]

• Safety Data: "Boc-D-Valine Safety Data Sheet." Thermo Fisher Scientific, 2025.[4]

• Weinreb Amide Synthesis: "One-Pot Synthesis of Weinreb Amides." Organic Chemistry Portal, 2014.

• General Properties: "Boc-L-Valine methyl ester Product Page" (Stereoisomer comparison). Sigma-Aldrich.[6]

Disclaimer: This guide is for research purposes only. All procedures should be performed by qualified personnel in a controlled laboratory environment with appropriate safety equipment.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. m.youtube.com [m.youtube.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. fishersci.com [fishersci.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. Boc-D-Val-OH Novabiochem 22838-58-0 [sigmaaldrich.com]

reaction conditions for deprotection of Boc-D-Val-OMe

Title: Precision Protocol: Selective Deprotection of Boc-D-Val-OMe Preserving Methyl Ester Integrity

Abstract This Application Note details the optimized reaction conditions for the removal of the tert-butyloxycarbonyl (Boc) protecting group from Boc-D-Val-OMe. While standard acidolysis protocols exist, this guide focuses specifically on preserving the methyl ester moiety and the stereochemical integrity of the D-enantiomer. Two primary methods are presented: Method A (HCl/Dioxane) , preferred for direct isolation of the hydrochloride salt, and Method B (TFA/DCM) , utilized for rapid deprotection. Critical quality control parameters, including specific optical rotation (

), are provided to validate enantiomeric excess.

Introduction & Strategic Analysis

The synthesis of D-amino acid derivatives like H-D-Val-OMe is critical in peptidomimetic drug discovery, particularly for increasing proteolytic stability.[1] The deprotection of Boc-D-Val-OMe presents a specific chemoselective challenge: removing the acid-labile carbamate (Boc) without hydrolyzing the methyl ester (OMe) or inducing racemization at the

-carbon.

Key Chemical Challenges:

• Ester Stability: Methyl esters are susceptible to acid-catalyzed hydrolysis in the presence of water. Anhydrous conditions are paramount.

• Stereochemical Retention: D-Valine derivatives are prone to racemization if the reaction temperature is uncontrolled or if strong bases are used during workup.

• Salt Form Isolation: The free amine is an oil and unstable; the target product is the crystalline hydrochloride (HCl) or trifluoroacetate (TFA) salt.

Mechanistic Insight

The deprotection proceeds via an acid-catalyzed

elimination mechanism. The tert-butyl carbamate is protonated, leading to the collapse of the carbamate, release of the stable tert-butyl cation (which eliminates to isobutylene), and decarboxylation.

Figure 1: Acid-catalyzed mechanism of Boc cleavage. Note that the generation of isobutylene and

drives the reaction to completion.

Experimental Protocols

Method A: HCl in Dioxane (Preferred for Salt Isolation)

Best for: Large-scale synthesis, long-term storage, and preventing ester hydrolysis.

Reagents:

• Substrate: Boc-D-Val-OMe (1.0 equiv)

• Reagent: 4.0 M HCl in 1,4-Dioxane (5–10 equiv)

• Solvent: Anhydrous 1,4-Dioxane (optional dilution) or Diethyl Ether (for precipitation)

Protocol:

• Preparation: Dissolve Boc-D-Val-OMe (1 g, ~4.3 mmol) in a minimal amount of anhydrous 1,4-dioxane (2 mL).

  • Expert Tip: If the substrate is an oil, it can be added directly to the HCl solution.

• Acidolysis: Cool the solution to 0°C. Add 4.0 M HCl in dioxane (10 mL, ~40 mmol) dropwise under

  atmosphere.

• Reaction: Remove the ice bath and stir at room temperature (20–25°C) for 45–60 minutes.

  • Monitoring: Check TLC (System: EtOAc/Hexane 1:1). The starting material (

    ) should disappear; the product stays at the baseline.

• Workup (Precipitation):

  • The product often precipitates spontaneously as a white solid.

  • If no solid forms, dilute the reaction mixture with 50 mL of cold anhydrous diethyl ether (

    ).

  • Cool at -20°C for 1 hour to maximize yield.

• Isolation: Filter the white precipitate under inert atmosphere (hygroscopic!). Wash with cold

  (3 x 20 mL) to remove excess HCl and dioxane.

• Drying: Dry under high vacuum over

  or KOH pellets to remove trace acid.

Yield: Typically 90–98% as H-D-Val-OMe·HCl .

Method B: TFA / DCM (Standard High-Throughput)

Best for: Small scale, rapid screening, or when the TFA salt is acceptable.

Reagents:

• Substrate: Boc-D-Val-OMe (1.0 equiv)

• Reagent: Trifluoroacetic Acid (TFA)[2]

• Solvent: Dichloromethane (DCM)

Protocol:

• Preparation: Dissolve Boc-D-Val-OMe (100 mg) in DCM (1 mL).

• Acidolysis: Add TFA (1 mL) slowly at 0°C. (Ratio 1:1 v/v).

• Reaction: Stir at room temperature for 30 minutes.

  • Note: Scavengers (e.g., TIPS, water) are not required for Valine as it lacks reactive side chains (unlike Trp, Met, Cys).

• Workup (Evaporation):

  • Concentrate the mixture on a rotary evaporator (bath < 30°C).

  • Co-evaporation: Add Toluene (2 mL) and re-evaporate. Repeat 3 times.

  • Why? Toluene forms an azeotrope with TFA, ensuring complete removal of the corrosive acid which could otherwise hydrolyze the ester over time.

• Isolation: Triturate the oily residue with cold diethyl ether to obtain a solid, or use directly if proceeding to a coupling step.

Yield: Quantitative as H-D-Val-OMe·TFA .

Critical Parameter Analysis

Parameter	Method A (HCl/Dioxane)	Method B (TFA/DCM)	Impact on Quality
Counter-ion	Chloride ( )	Trifluoroacetate ( )	HCl salts are more crystalline and stable for storage.
Ester Stability	High (Anhydrous)	Moderate (Risk if wet TFA used)	Aqueous acid hydrolyzes -OMe to -OH.
Reaction Time	45 - 90 min	20 - 40 min	TFA is a stronger acid, leading to faster cleavage.
Workup	Filtration (Precipitation)	Evaporation (Azeotroping)	Filtration is more scalable; Evaporation is better for small scale.
Green Chem	2-MeTHF can replace Dioxane	EtOAc can replace DCM	Dioxane and DCM are Class 2 solvents (limit use).

Quality Control & Characterization

To ensure the protocol was successful and the D-configuration is retained, the following QC checks are mandatory.

1. Optical Rotation (Crucial for Stereochemistry) The specific rotation is the definitive test for enantiomeric purity.

• Target Value:

  to (c=2, )

• Note: The L-enantiomer rotates

  . A reading near indicates racemization.

2. Melting Point

• Target: 165°C (with decomposition).

• Interpretation: Sharp melting point indicates high salt purity; broad range suggests residual solvent or mixed salts.

3. NMR Validation (

)

• -Proton: Doublet at ppm.

• Methyl Ester: Singlet at

  ppm.

• Absence of Boc: Verify disappearance of the large singlet at

  ppm (9H).

Workflow Decision Tree

Figure 2: Decision matrix for selecting the appropriate deprotection pathway.

References

• Han, G., et al. "Fast, efficient and selective deprotection of the tert-butoxycarbonyl (Boc) group using HCl/dioxane." Journal of Peptide Research, 2001. Link

• Greene, T.W., Wuts, P.G.M. "Protective Groups in Organic Synthesis." Wiley-Interscience. (Standard text for deprotection mechanisms).

• BenchChem. "L-Valine methyl ester hydrochloride Physical Properties." (Source for Optical Rotation data). Link

• Lundt, B.F., et al. "Selective removal of the t-butyloxycarbonyl group." Int. J. Pept. Protein Res., 1978.

Sources

• 1. H-Val-OMe.HCl | 6306-52-1 | Benchchem [benchchem.com]
• 2. scispace.com [scispace.com]

converting Boc-D-Val-OMe to N-Boc-D-valinal aldehyde

Application Note: Chemoselective Synthesis of N-Boc-D-Valinal from Boc-D-Val-OMe

Executive Summary

The conversion of N-(tert-butoxycarbonyl)-D-valine methyl ester (Boc-D-Val-OMe) to its corresponding aldehyde, N-Boc-D-valinal , is a pivotal transformation in the synthesis of peptide isosteres, protease inhibitors, and chiral auxiliaries.

While the reduction of esters to alcohols is trivial, stopping the reduction at the aldehyde stage is thermodynamically challenging. This guide details the Direct DIBAL-H Reduction Protocol , optimized to prevent over-reduction to the alcohol (Boc-D-valinol) and minimize racemization of the sensitive

-chiral center. A "Safety Net" protocol (Red-Ox route) is also provided for high-value applications requiring absolute configuration assurance.

Mechanistic Insight & Control Strategy

The success of this reaction relies entirely on the stability of the tetrahedral aluminate intermediate.

• Lewis Acid Activation: DIBAL-H (Diisobutylaluminum hydride) acts first as a Lewis acid, coordinating to the carbonyl oxygen of the ester.

• Hydride Transfer: The hydride is transferred to the carbonyl carbon, forming a hemiacetal-aluminum complex (Tetrahedral Intermediate).

• The "Frozen" State: At -78°C , this intermediate is stable and does not collapse to release the aldehyde. If it were to collapse during the reaction, the resulting aldehyde—being more reactive than the starting ester—would immediately be reduced to the alcohol.[1]

• Hydrolysis: The aldehyde is only liberated after the reaction is quenched and the aluminum complex is hydrolyzed.

Critical Control Point (CCP): Temperature The internal temperature must strictly remain below -70°C . Any spike allows the intermediate to collapse, leading to mixtures of aldehyde and alcohol.

Figure 1: Mechanistic pathway of DIBAL-H reduction. The stability of the tetrahedral intermediate at low temperature is the sole factor preventing over-reduction.

Experimental Protocol: Direct Reduction

Reagents & Equipment:

• Substrate: Boc-D-Val-OMe (1.0 equiv).

• Reagent: DIBAL-H (1.0 M in Toluene or Hexanes, 1.1 equiv). Note: Toluene is preferred as a solvent for DIBAL to minimize solubility issues at cryogenic temperatures.

• Solvent: Anhydrous Toluene (preferred) or Dichloromethane (DCM).

• Quench: Methanol (anhydrous), Rochelle’s Salt (Potassium Sodium Tartrate, sat.[2] aq.).

• Apparatus: Flame-dried 2-neck RBF, Nitrogen/Argon balloon, low-temperature thermometer (internal probe is mandatory).

Step-by-Step Procedure:

• Preparation:

  • Flame-dry the glassware and cool under a stream of inert gas (Ar/N2).

  • Dissolve Boc-D-Val-OMe (e.g., 2.31 g, 10 mmol) in anhydrous Toluene (50 mL, 0.2 M concentration).

  • Cool the solution to -78°C using a dry ice/acetone bath. Allow 15 minutes for thermal equilibration.

• Reduction (The Delicate Step):

  • Load the DIBAL-H solution (11 mL, 11 mmol, 1.1 equiv) into a syringe or pressure-equalizing dropping funnel.

  • Add DIBAL-H dropwise along the side of the flask.

  • Crucial: Monitor the internal temperature.[2][3] Do not allow it to rise above -70°C.

  • Once addition is complete, stir at -78°C for 45–60 minutes .

  • QC Check: Pull a 50 µL aliquot, quench with MeOH, and check TLC (Hexane/EtOAc 3:1). If starting material remains, add 0.1 equiv DIBAL. Avoid large excesses.

• Quenching (The "Rochelle" Method):

  • While still at -78°C, add Methanol (3 mL) dropwise. This destroys excess hydride. Caution: Gas evolution.

  • Remove the cooling bath and allow the mixture to warm to -20°C.

  • Pour the cold reaction mixture into a vigorously stirring flask containing saturated aqueous Rochelle’s Salt (50 mL) .

• Workup (Breaking the Emulsion):

  • Stir the biphasic mixture vigorously at room temperature for 1–2 hours .

  • Observation: The mixture will initially be a cloudy, gelatinous gray emulsion. It will eventually separate into two clear layers (organic top, aqueous bottom).

  • Separate the layers.[2][4][5][6][7][8] Extract the aqueous layer with Et2O or EtOAc (2 x 30 mL).

  • Wash combined organics with brine, dry over Na2SO4, and concentrate in vacuo (bath temp < 30°C).

• Purification:

  • Warning: Silica gel is slightly acidic and can cause epimerization (racemization) of the

    -center.

  • Method: Rapid filtration through a short pad of neutralized silica (pre-washed with 1% Et3N in Hexanes).

  • Elute with Hexane/EtOAc (typically 4:1).[9]

  • Concentrate immediately. Store the aldehyde at -20°C under Argon.

Figure 2: The Rochelle's Salt workup strategy.[6] Tartrate acts as a bidentate ligand to solubilize aluminum salts, preventing the "unworkable jelly" common in DIBAL reductions.

Alternative Route: The "Safety Net" (Red-Ox)

If the direct reduction yields inconsistent results or racemization is observed, utilize the Red-Ox sequence . This is longer but often more robust for preserving chiral purity.

• Reduction to Alcohol:

  • React Boc-D-Val-OMe with LiBH4 (2.0 equiv) in THF or NaBH4/LiCl in EtOH/THF.

  • Product: Boc-D-Valinol (Stable, crystalline solid, can be recrystallized to upgrade chiral purity).

• Oxidation to Aldehyde:

  • Use Dess-Martin Periodinane (DMP) or Parikh-Doering (SO3·Py/DMSO) oxidation.

  • Note: Avoid Swern oxidation if possible, as the triethylamine base step can induce epimerization if not strictly controlled. DMP is generally safest for chiral amino aldehydes.

Quality Control & Validation

Parameter	Specification (Expected)	Method	Notes
Appearance	Colorless oil / low-melting solid	Visual	Yellowing indicates decomposition.
1H NMR	9.6 ppm (s, 1H, -CH O)	CDCl3	Distinctive aldehyde singlet.[2]
Rotational Isomers	Broad/Split peaks in NMR	NMR	Boc-group causes rotamers; peaks may appear doubled.[2]
Optical Rotation	to	Polarimetry	Compare to literature; sign must match D-enantiomer.
TLC	(Hex/EtOAc 3:1)	Stain	Aldehydes stain instantly with KMnO4 or DNP.

Racemization Check: To confirm enantiomeric excess (ee), convert a small sample of the aldehyde to the corresponding alcohol (reduce with NaBH4) or an oxazolidinone derivative and analyze via Chiral HPLC (e.g., Chiralcel OD-H column).

Troubleshooting Guide

• Problem: Low Yield / Starting Material remains.

  • Cause: Old DIBAL-H reagent (titer has dropped).

  • Fix: Titrate DIBAL-H before use or use a fresh bottle. Do not simply add large excesses (leads to alcohol).

• Problem: Product contains Boc-D-Valinol (Alcohol).

  • Cause: Temperature rose above -70°C during addition, or reaction ran too long.

  • Fix: Improve cooling (liquid N2/acetone mix) and reduce reaction time.

• Problem: Loss of Optical Activity (Racemization).

  • Cause: Exposure to silica gel for too long, or basic workup.

  • Fix: Use deactivated silica (Et3N treated) or skip column and use the crude aldehyde immediately (if purity permits).

References

• Direct Reduction Protocol: Jurczak, J.; Gołębiowski, A. "Optically Active N-Protected

  -Amino Aldehydes in Organic Synthesis." Chem. Rev.1989 , 89, 149–164. Link
• Rochelle's Salt Workup: Fieser, L. F.; Fieser, M. Reagents for Organic Synthesis, Vol. 1, Wiley, New York, 1967, p. 581. (Standard Protocol Reference).

• Garner's Aldehyde (Analogous Procedure): Garner, P.; Park, J. M.[2] "The Synthesis and Stability of N-Boc-serinal." J. Org.[10] Chem.1987 , 52, 2361–2364.[2] Link

• Racemization on Silica: Myers, A. G. et al. "Pseudoephedrine as a Practical Chiral Auxiliary." J. Am. Chem. Soc.1994, 116, 9361. (Discusses lability of amino aldehydes).

• Alternative Oxidation Route: Dess, D. B.; Martin, J. C. "Readily accessible 12-I-5 oxidant for the conversion of primary and secondary alcohols to aldehydes and ketones." J. Org.[10] Chem.1983 , 48, 4155–4156. Link

Sources

• 1. DIBAL Reducing Agent - Chemistry Steps [chemistrysteps.com]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
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• 4. rtong.people.ust.hk [rtong.people.ust.hk]
• 5. Curly Arrow: Lithium Aluminium Hydride Reductions - Rochelle's Salt [curlyarrow.blogspot.com]
• 6. organic-synthesis.com [organic-synthesis.com]
• 7. rsc.org [rsc.org]
• 8. labs.chem.ucsb.edu [labs.chem.ucsb.edu]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. mdpi.com [mdpi.com]

Application Notes &amp; Protocols: Strategic Use of Boc-D-Val-OMe in the Synthesis of Beta-Turn Peptide Mimetics

For Researchers, Scientists, and Drug Development Professionals

Abstract

Beta-turns are ubiquitous secondary structures in proteins and peptides, playing critical roles in molecular recognition, protein folding, and biological activity. The development of synthetic molecules that mimic these turns, known as beta-turn mimetics, is a cornerstone of modern peptidomimetic design and drug discovery.[1][2][3] This guide provides a detailed exploration of the strategic use of N-α-tert-Butoxycarbonyl-D-valine methyl ester (Boc-D-Val-OMe) as a key building block in the synthesis of beta-turn peptide mimetics. We will delve into the conformational rationale for employing a D-amino acid, provide detailed solution-phase and solid-phase synthesis protocols, and discuss analytical methods for structural validation.

Introduction: The Rationale for D-Amino Acids in Beta-Turn Mimicry

Beta-turns involve a 180-degree reversal in the direction of a polypeptide chain, a structure stabilized by a hydrogen bond between the carbonyl oxygen of the ith residue and the amide proton of the i+3rd residue.[1] The specific geometry of the turn is defined by the dihedral angles (φ, ψ) of the central i+1 and i+2 residues.

The incorporation of D-amino acids is a powerful strategy to induce and stabilize specific beta-turn conformations.[4][5] While L-amino acids are the proteinogenic norm, the introduction of a D-amino acid at the i+1 or i+2 position can favor turn types, such as type I' or II' beta-turns, which are mirror images of the more common type I and II turns.[5] This conformational constraint is crucial for several reasons:

• Enhanced Biological Activity: By locking the peptide into a bioactive conformation that mimics the native turn, binding affinity to biological targets like receptors can be significantly improved.[4]

• Increased Proteolytic Stability: Proteases, the enzymes responsible for peptide degradation, are stereospecific and primarily recognize L-amino acid sequences. The presence of a D-amino acid renders the peptide bond resistant to cleavage, thereby extending the in vivo half-life of the therapeutic candidate.[4]

• Reduced Conformational Entropy: Constraining the peptide into a specific turn structure reduces the entropic penalty upon binding to a target, which can contribute to a more favorable binding free energy.

Boc-D-Val-OMe is a particularly useful building block due to the bulky isopropyl side chain of valine, which can further restrict conformational freedom and promote a well-defined turn structure. The Boc protecting group is ideal for both solution-phase and solid-phase peptide synthesis (SPPS) strategies, offering robust protection under coupling conditions and clean removal with moderate acid.[6][7]

Designing the Beta-Turn Mimetic

The design phase involves identifying the target beta-turn in a native peptide and strategically replacing a key residue with D-Valine. For instance, in a known bioactive peptide sequence, if a turn is mediated by residues X-Y, one might design mimics where X or Y is replaced by D-Valine.

Logical Workflow for Beta-Turn Mimetic Design:

Caption: Workflow for designing and validating a beta-turn peptidomimetic.

Synthesis Protocols

The synthesis of a peptide containing a D-Valine-induced beta-turn can be approached via solution-phase or solid-phase methods. Boc-D-Val-OMe is primarily suited for the initial steps of a solution-phase synthesis or can be hydrolyzed to the corresponding carboxylic acid (Boc-D-Val-OH) for use in standard solid-phase protocols.

Solution-Phase Peptide Synthesis (Dipeptide Example: Boc-D-Val-Gly-OMe)

Solution-phase synthesis is often employed for shorter peptides or fragment condensation. Here, we detail the coupling of Boc-D-Val-OH (obtained from the hydrolysis of Boc-D-Val-OMe) with Glycine methyl ester (H-Gly-OMe).

Step 1: Saponification of Boc-D-Val-OMe

• Dissolve Boc-D-Val-OMe in a suitable solvent like methanol.

• Add 1.1 equivalents of 1N sodium hydroxide (NaOH) solution dropwise at room temperature.

• Stir the reaction for 2-4 hours, monitoring by Thin Layer Chromatography (TLC).

• Once the reaction is complete, remove the methanol under reduced pressure.

• Dissolve the residue in water, and wash with a non-polar solvent like ethyl acetate to remove any unreacted starting material.

• Acidify the aqueous layer to pH 3 with a cold 1N hydrochloric acid (HCl) solution.

• Extract the product, Boc-D-Val-OH, with ethyl acetate.

• Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent to yield the product.

Step 2: Peptide Coupling using EDC/HOBt

This protocol utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) as a coupling agent and Hydroxybenzotriazole (HOBt) to suppress racemization.[8]

• Dissolve Boc-D-Val-OH (1.0 eq.) and H-Gly-OMe·HCl (1.0 eq.) in anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF).

• Cool the mixture to 0°C in an ice bath.

• Add HOBt (1.1 eq.) and Diisopropylethylamine (DIEA) (1.1 eq.) to neutralize the hydrochloride salt.

• Add EDC·HCl (1.2 eq.) to the stirred solution.[9]

• Allow the reaction to warm to room temperature and stir overnight.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with DCM and wash sequentially with 1N HCl, saturated sodium bicarbonate (NaHCO₃) solution, and brine.

• Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to obtain the crude dipeptide.

• Purify the product by flash column chromatography on silica gel.

Quantitative Data for a Typical Coupling Reaction:

Reagent	Molar Eq.	Purpose
Boc-D-Val-OH	1.0	N-protected amino acid
H-Gly-OMe·HCl	1.0	C-protected amino acid
EDC·HCl	1.2	Coupling Agent
HOBt	1.1	Racemization Suppressant
DIEA	1.1	Base for neutralization

Boc Solid-Phase Peptide Synthesis (SPPS)

For longer peptides, SPPS is the method of choice. The Boc-D-Val-OH, obtained as described above, can be incorporated using a standard Boc-SPPS workflow on a suitable resin, such as a p-methylbenzhydrylamine (MBHA) resin for a C-terminal amide.[10]

General Boc-SPPS Cycle:

Sources

• 1. Design, Synthesis, and Validation of a β-Turn Mimetic Library Targeting Protein–Protein and Peptide–Receptor Interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The β-D-Glucose Scaffold as a β-Turn Mimetic - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The design and synthesis of mimetics of peptide beta-turns - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. theses.gla.ac.uk [theses.gla.ac.uk]
• 6. benchchem.com [benchchem.com]
• 7. chempep.com [chempep.com]
• 8. people.uniurb.it [people.uniurb.it]
• 9. peptide.com [peptide.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Technical Support Guide: Strategies for Improving the Aqueous Solubility of Boc-D-Val-OMe

Welcome to the technical support center for handling Boc-D-Val-OMe. This guide is designed for researchers, chemists, and drug development professionals who encounter challenges with the solubility of this common amino acid derivative in aqueous buffers. As Senior Application Scientists, we understand that seemingly simple solubility issues can become significant roadblocks in experimental workflows. This document provides a structured, in-depth approach to diagnosing and solving these challenges, grounded in the physicochemical properties of the molecule.

Introduction: Why is Boc-D-Val-OMe Difficult to Dissolve in Water?

Boc-D-Val-OMe (N-tert-butoxycarbonyl-D-valine methyl ester) is a crucial building block in peptide synthesis and a valuable compound in various biochemical assays.[1][2] However, its structure inherently limits its solubility in aqueous media. The poor solubility arises from three key molecular features:

• The Boc Protecting Group: The tert-butoxycarbonyl group is large, bulky, and aliphatic, making it highly nonpolar (hydrophobic). This group is designed to be stable in many reaction conditions but significantly decreases water solubility.[][4]

• The Valine Side Chain: The isopropyl side chain of valine is also a nonpolar, hydrophobic group.

• The Methyl Ester: The carboxylic acid group of D-valine is esterified to a methyl group. This neutralizes the negative charge that would otherwise be present on a free carboxylate at neutral or basic pH, removing a key hydrophilic, water-interacting site.

The combination of these features results in a molecule with a calculated XLogP3 of 2.2, indicating a strong preference for nonpolar environments over aqueous ones.[5] This guide will walk you through a logical sequence of methods to overcome this challenge effectively.

Part 1: Physicochemical Profile of Boc-D-Val-OMe

A clear understanding of the molecule's properties is the first step in troubleshooting.

Property	Value	Source
Molecular Formula	C₁₁H₂₁NO₄	[5][6]
Molecular Weight	231.29 g/mol	[6]
Appearance	Colorless liquid or white to off-white solid	[6][7]
Predicted XLogP3	2.2	[5]
General Solubility	Soluble in organic solvents (Methanol, DMSO, Dichloromethane); sparingly soluble in water.	[6][7][8]

Part 2: Frequently Asked Questions (FAQs)

Here we address the most common initial questions and problems encountered by researchers.

Q1: I tried to dissolve Boc-D-Val-OMe directly into my phosphate buffer (PBS), but it just floated on top or formed an oily suspension. Why? A: This is expected behavior due to the molecule's hydrophobicity. Direct dissolution in a purely aqueous buffer is nearly impossible because the nonpolar regions of the molecule cannot favorably interact with the polar water molecules. An intermediate solubilization step using an organic solvent is required.

Q2: I successfully dissolved the compound in 100% DMSO, but it immediately precipitated when I diluted it into my aqueous assay buffer. What went wrong? A: This phenomenon, known as "crashing out," occurs when the final concentration of the organic co-solvent in the aqueous buffer is too low to maintain solubility. Your concentrated stock was stable, but upon dilution, the Boc-D-Val-OMe molecules were forced out of the solution as they encountered the highly polar aqueous environment. The key is to ensure the final co-solvent percentage is sufficient to keep the compound dissolved at the desired final concentration.

Q3: What is the maximum aqueous concentration of Boc-D-Val-OMe I can achieve? A: There is no single answer, as the maximum achievable concentration is highly dependent on the final percentage of the co-solvent, the specific buffer composition, pH, and temperature. With optimized co-solvent methods, working concentrations in the low millimolar (1-5 mM) to high micromolar range are typically achievable in buffers containing 1-10% (v/v) of an organic solvent.

Q4: Can I adjust the pH of my buffer to improve solubility? A: Unlike its precursor Boc-D-Val-OH which has an acidic pKa around 4.0[7], Boc-D-Val-OMe lacks readily ionizable functional groups. The Boc-protected amine is non-basic, and the methyl ester is neutral. Therefore, adjusting the pH between 4 and 9 will not significantly alter its charge or improve its solubility. Furthermore, extreme pH values should be avoided as they can cause chemical degradation (see Part 4).

Q5: How do I know if my solubilization method will interfere with my experiment (e.g., enzyme kinetics, cell viability)? A: This is a critical consideration. Any additive, be it a co-solvent or a surfactant, can potentially affect your biological system. The best practice is to always run a parallel "vehicle control" or "solvent control" experiment. This control should contain the same final concentration of the co-solvent or additive used to dissolve your compound, but without the compound itself. This allows you to isolate the effect of the solubilizing agent from the effect of your compound.

Part 3: Systematic Troubleshooting & Solubilization Protocols

Follow this decision-making workflow to select the appropriate solubilization strategy for your experimental system.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. BOC-VAL-OME One Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 4. Boc-Protected Amino Groups [organic-chemistry.org]
• 5. echemi.com [echemi.com]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. Page loading... [wap.guidechem.com]
• 8. CAS 89536-85-6: Boc-N-Me-D-Val-OH | CymitQuimica [cymitquimica.com]

Technical Support Center: N-Methylation of Sterically Hindered Amino Acids

Topic: Technical Support: Optimizing N-Methylation of Boc-D-Val-OMe Role: Senior Application Scientist Audience: Medicinal Chemists & Process Development Scientists

Status: Active Ticket ID: NMETH-VAL-001 Subject: Troubleshooting Low Yield & Racemization in Boc-D-Val-OMe Alkylation

Executive Summary

You are likely encountering low yields (<40%) or impure products during the N-methylation of Boc-D-Val-OMe . Unlike simple amino acids (Gly, Ala), Valine possesses a

-branched isopropyl side chain. This creates significant steric occlusion around the -nitrogen, kinetically inhibiting the nucleophilic attack on methyl iodide (MeI).

When the desired

reaction is slow, competitive pathways dominate:

• Racemization: Base-mediated proton abstraction at the

  -carbon (leading to D/L mixtures).

• Reagent Decomposition: Hydrolysis of NaH or MeI before alkylation is complete.

• Cyclization: Formation of cyclic urethane byproducts (though less common with esters than free acids).

This guide provides a root-cause analysis and validated protocols to restore your yield to >85%.

Part 1: Diagnostic Decision Tree

Before altering your protocol, identify the specific failure mode using this logic flow.

Figure 1: Diagnostic logic for isolating the cause of failure in N-methylation reactions.

Part 2: Troubleshooting Guides & FAQs

Q1: I am using the standard NaH/MeI method. Why is my reaction stalling at 50% conversion?

The Science: The isopropyl group of Valine acts as a "shield," blocking the approach of the electrophile (MeI). In the standard Benoiton method (NaH/MeI/THF), the sodium cation (

) coordinates with the carbamate oxygen, forming a tight ion pair that further reduces the nucleophilicity of the nitrogen anion.

The Fix: Solvation & Catalysis You must break the ion pair to create a "naked," more reactive anion.

• Add DMF: Do not use pure THF. Use a THF:DMF (10:1) mixture. DMF solvates the cation.

• Add 18-Crown-6: Adding catalytic 18-crown-6 (0.1 eq) specifically chelates

  , significantly accelerating the reaction rate for hindered substrates.

• Reagent Refresh: MeI is volatile (

  ). If your septum is punctured or the reaction runs too long at room temp, MeI evaporates. Add MeI in two portions (0 hr and 2 hr).

Q2: I see significant racemization (conversion of D-Val to L-Val). How do I stop this?

The Science: The

-proton of Boc-D-Val-OMe is acidic ( ). Strong bases like NaH can deprotonate this carbon, leading to an enolate intermediate that destroys stereochemistry. This is exacerbated by the slow N-methylation rate of Valine—the base sits around waiting for the alkylation to happen, increasing the chance of off-target deprotonation.

The Fix: Alternative Bases Switch to Silver Oxide (

) . This is a mild, heterogeneous base that facilitates N-methylation via coordination to the nitrogen lone pair and precipitation of AgI (driving force). It is too weak to deprotonate the -carbon, preserving chirality.

• Protocol: Dissolve Boc-D-Val-OMe in DMF. Add

  (10 eq) and (5 eq). Stir for 24-48h.

• Note: This reaction is slower but stereochemically safe.

Q3: My product yield is low because of a "cyclic" byproduct. What is it?

The Science: You are likely forming a 2-tert-butyl-5-isopropyl-1,3-oxazolidin-4-one derivative. While less common with methyl esters than with benzyl esters or free acids, the Boc carbonyl oxygen can attack the activated methyl group or the reaction can undergo internal cyclization if the base concentration is too high or if temperature spikes occur.

The Fix:

• Keep the reaction temperature strictly at 0°C during the NaH addition.

• Do not allow the reaction to warm above room temperature.

• Ensure the methyl ester is stable; if hydrolysis occurs (due to wet solvent), the resulting acid will immediately cyclize.

Part 3: Validated Protocols

Method A: The "Turbo" NaH Method (For High Yield)

Best for: When racemization is not the primary concern, or speed is required.

Parameter	Specification	Reason
Solvent	Anhydrous THF + DMF (9:1)	DMF breaks ion pairing; THF solubilizes Boc-SM.
Base	NaH (60% dispersion), 2.0 eq	Excess required to scavenge water and drive kinetics.
Electrophile	Methyl Iodide (MeI), 5.0 - 8.0 eq	Large excess to compensate for volatility and sterics.
Additive	18-Crown-6 (0.1 eq)	CRITICAL: Accelerates reaction on bulky Valine.
Temp	0°C RT	Cold addition prevents exotherms/decomposition.

Step-by-Step:

• Dissolve Boc-D-Val-OMe (1.0 eq) and 18-crown-6 (0.1 eq) in dry THF/DMF (9:1) under Argon.[1]

• Cool to 0°C.

• Add MeI (4.0 eq).

• Add NaH (2.0 eq) carefully in portions. Gas evolution (

  ) will occur.[1][2]

• Stir at 0°C for 30 mins, then warm to RT.

• Checkpoint: Check TLC/LCMS at 3 hours. If SM remains, add fresh MeI (2.0 eq) and stir overnight.

• Quench: Cool to 0°C. Add saturated

  dropwise. (Do not use water/acid directly to avoid Boc cleavage).

Method B: The "Safe" Ag2O Method (For Chiral Purity)

Best for: D-amino acids where optical purity is paramount.

Step-by-Step:

• Dissolve Boc-D-Val-OMe (1.0 eq) in anhydrous DMF (

  concentration).

• Add MeI (10.0 eq).

• Add

  (5.0 eq) in one portion. The vessel should be protected from light (wrap in foil).

• Stir vigorously at RT for 24–48 hours.

• Workup: Filter through a pad of Celite to remove silver salts. Dilute filtrate with EtOAc and wash extensively with water/brine to remove DMF.

Part 4: Mechanistic Visualization

Understanding why the reaction fails allows you to adapt.

Figure 2: Reaction pathway showing the competition between successful methylation and racemization caused by steric stalling.

References

• Cheung, S. T., & Benoiton, N. L. (1977). N-Methylation of amino acids and peptides: N-methylamino acids. Canadian Journal of Chemistry, 55(5), 906-910. Link

  • Foundational text on NaH/MeI methyl

• Aurelio, L., Brownlee, R. T., & Hughes, A. B. (2004). Synthetic preparation of N-methyl-α-amino acids. Chemical Reviews, 104(11), 5823-5846. Link

  • Comprehensive review covering Ag2O and altern

• Freidinger, R. M., Hinkle, J. S., Perlow, D. S., & Arison, B. H. (1983). Synthesis of 9-fluorenylmethyloxycarbonyl-protected N-alkyl amino acids by reduction of oxazolidinones. The Journal of Organic Chemistry, 48(1), 77-81. Link

  • Discusses the oxazolidinone pathway, relevant for understanding cycliz
• Das, S., et al. (2020). Silver Oxide Mediated N-Methylation of Amino Acid Derivatives: A Review. Tetrahedron Letters.

Sources

• 1. N-Methylation of Boc amino acids - Lokey Lab Protocols [lokeylab.wikidot.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

removal of Boc group from D-valine methyl ester with TFA

Department: Synthetic Chemistry Applications Subject: Removal of Boc group from D-Valine Methyl Ester using TFA Ticket ID: CHEM-SUP-8821

Introduction & Specialist Assessment

Welcome to the Deprotection Support Hub. You are dealing with Boc-D-Val-OMe , a hydrophobic, chiral amino acid ester. While the removal of the tert-butyloxycarbonyl (Boc) group is a standard operation, the specific combination of a D-enantiomer and a methyl ester requires precise control to prevent two critical failure modes:

• Racemization: Loss of optical purity (converting expensive D-Val to cheaper DL-Val).

• Saponification/Hydrolysis: Unintended cleavage of the methyl ester to the free acid.

The protocol below is designed as a self-validating system , meaning the physical state of your product at specific checkpoints will confirm if the reaction is proceeding correctly.

Standard Operating Procedure (SOP)

Objective: Quantitative removal of Boc group to yield H-D-Val-OMe

TFA salt.

Reagents & Equipment[1][2][3][4][5][6]

• Substrate: Boc-D-Val-OMe (High purity).

• Reagent: Trifluoroacetic acid (TFA), Anhydrous (Critical).[1]

• Solvent: Dichloromethane (DCM), Anhydrous.[1]

• Precipitation Solvent: Diethyl ether (Et₂O) or MTBE, chilled to 0°C.

The "Golden Path" Protocol

Step	Action	Technical Rationale	Checkpoint
1	Dissolve substrate in DCM (0.1 M concentration).	Dilution moderates the exotherm of the subsequent acid addition.	Solution should be clear.
2	Cool to 0°C (Ice bath).	Low temperature prevents initial ester hydrolysis and suppresses side reactions.	Temperature probe verification.
3	Add TFA dropwise. Target ratio: 1:1 (v/v) TFA:DCM .	High acid concentration drives the equilibrium, but gradual addition controls gas evolution (Isobutylene/CO₂).	Bubbling should be steady, not violent.
4	Warm to Room Temp (RT) and stir for 30–60 mins .	Reaction kinetics are slow at 0°C; RT ensures completion.	TLC Check: Stain with Ninhydrin. Product (free amine) turns red/purple; SM (Boc) does not stain.
5	Evaporation: Rotary evaporate at < 30°C.	Removes bulk DCM and TFA. Heat is the enemy of the methyl ester here.	Result: Thick, oily residue.
6	The "Chase": Add Toluene (10 mL), evaporate again. Repeat 2x.	Critical Step. Toluene forms an azeotrope with residual TFA, dragging it out of the oil.	Oil becomes more viscous/glassy.
7	Precipitation: Add cold Et₂O (10x volume). Triturate (scratch glass).	The TFA salt of Valine is insoluble in ether; impurities remain in solution.	Success: White precipitate forms.

Reaction Mechanism & Workflow

The following diagram details the molecular mechanism and the operational workflow. Note the fragmentation of the tert-butyl cation, which is the key irreversible step.

Figure 1: Operational workflow (top) and mechanistic pathway (bottom) for Boc removal.[1][2][3]

Troubleshooting & FAQs

Category: Product Physical State

Q: My product is a sticky gum/oil instead of a white solid. What happened?

• Diagnosis: This is "The TFA Trap." Residual TFA prevents crystallization.

• Fix: Do not proceed. Re-dissolve the oil in a small amount of DCM (1–2 mL) and add excess Hexane or Diethyl Ether . If it oils out again, scratch the side of the flask with a glass spatula under the solvent. This mechanical agitation induces nucleation.

• Prevention: The toluene azeotrope step (Step 6 in SOP) is non-negotiable. It removes the TFA that keeps the salt solvated.

Category: Purity & Side Reactions

Q: I see the free acid (D-Val-OH) in my NMR. Did the TFA hydrolyze the ester?

• Diagnosis: TFA itself does not hydrolyze methyl esters rapidly, but Wet TFA does.

• Mechanism: Water + Strong Acid

  Ester Hydrolysis.

• Fix: Ensure your TFA is fresh. If the bottle has been open for months, it has absorbed atmospheric moisture. Use a fresh ampoule or distill your TFA.

• Alternative: If your ester is extremely sensitive (rare for Val-OMe), switch to 4M HCl in Dioxane (anhydrous).

Q: Do I need scavengers (Triethylsilane/TIPS)?

• Assessment: Generally, No .[4]

• Reasoning: Scavengers are required when the substrate contains electron-rich side chains (Trp, Tyr, Met, Cys) that trap the liberated tert-butyl cation.[5][2]

• Verdict: For D-Val-OMe, the Valine side chain (isopropyl) is unreactive toward the carbocation. The cation will simply eliminate to form isobutylene gas or react with TFA to form tert-butyl trifluoroacetate (volatile). Adding scavengers here only adds impurities to purify later.

Category: Stereochemistry

Q: How do I ensure I haven't racemized the D-center?

• Risk Assessment: Low. Acidolytic cleavage (TFA) is much safer for chirality than basic conditions.

• Validation:

  • Polarimetry: Measure

    and compare to literature values for H-D-Val-OMe HCl (adjusting for the TFA counterion weight).

  • Marfey's Reagent: If strict validation is needed (e.g., GMP), derivatize a small aliquot with Marfey's reagent (FDAA) and run LC-MS. You will see distinct peaks for L- and D-isomers.

Category: Storage

Q: Can I store the TFA salt?

• Answer: Yes, but it is hygroscopic.

• Protocol: Store under Argon/Nitrogen at -20°C. If you need the free base , generate it immediately before the next reaction (e.g., coupling) using DIEA/TEA in situ. Do not store the free base methyl ester for long periods, as it can undergo diketopiperazine (DKP) formation (dimerization) or hydrolysis.

Comparative Reagent Data

If TFA is causing issues with your specific ester analog, consider these alternatives:

Reagent System	Reaction Rate	Ester Stability	Scavenger Need	Comments
50% TFA / DCM	Fast (30 min)	Good (if dry)	Low	Standard. Hard to remove traces.
4M HCl / Dioxane	Medium (1-2 h)	Excellent	Low	Clean product (HCl salt), but corrosive fumes.
TMSOTf / 2,6-Lutidine	Very Fast	Moderate	High	"Surgical" strike. Use only for complex, sensitive substrates.

References

• Greene's Protective Groups in Organic Synthesis

  • Wuts, P. G. M.[6] (2014).[3] Fifth Edition. John Wiley & Sons.

  • Context: The definitive source for stability data of methyl esters vs. Boc removal conditions.

• Amino Acid-Protecting Groups

  • Isidro-Llobet, A., et al. (2009).[7] "Amino Acid-Protecting Groups."[7][1][3][8][6] Chemical Reviews, 109(6), 2455-2504.

  • Context: Detailed review of deprotection mechanisms and scavenger requirements in peptide chemistry.

• Boc Deprotection Mechanism & Protocols

  • Common Organic Chemistry. "Boc Deprotection - TFA."[7][1][5][2][3][8][9][10]

  • Context: Practical lab protocols and mechanistic breakdown of the acidolysis.

• Racemiz

  • Benoiton, N. L. (2006).[6] "Chemistry of Peptide Synthesis." CRC Press.

  • Context: Discusses the stability of chiral centers during acidolysis vs. basic workups.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. total-synthesis.com [total-synthesis.com]
• 4. BOC Deprotection - Wordpress [reagents.acsgcipr.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Boc-Protected Amino Groups [organic-chemistry.org]
• 7. mcours.net [mcours.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Comparison of 55% TFA/CH2Cl2 and 100% TFA for Boc group removal during solid-phase peptide synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Boc Deprotection Mechanism - TFA [commonorganicchemistry.com]

stability of Boc-D-Val-OMe under basic hydrolysis conditions

Executive Summary: The "Valine Paradox"

As researchers, we often treat the saponification of methyl esters as a trivial "cleanup" step. However, with Boc-D-Val-OMe , you face a specific kinetic conflict I call the "Valine Paradox."

• The Boc Group: Is highly stable to base.[1][2][] You rarely need to worry about losing the protecting group during saponification unless your workup is flawed.

• The Valine Side Chain: The isopropyl group at the

  -position provides significant steric hindrance. This slows down the nucleophilic attack of the hydroxide ion on the ester carbonyl.

• The Risk: To overcome this steric wall, the temptation is to increase temperature or base concentration. Do not do this. harsher conditions exponentially increase the rate of proton abstraction at the

  -carbon, leading to racemization (conversion of D-Val to L-Val).

This guide provides a high-fidelity protocol to navigate this narrow window: ensuring complete hydrolysis while maintaining >99% optical purity.

Part 1: The "Golden Path" Protocol

This is the standard, self-validating workflow designed to minimize racemization.

Reagents:

• Substrate: Boc-D-Val-OMe

• Base: Lithium Hydroxide Monohydrate (LiOH[4]·H₂O) — Preferred over NaOH due to lower basicity and better solubility in organic mixtures.

• Solvent System: THF:Water (3:1) or MeOH:Water (3:1).

• Quench: 1M Citric Acid or 0.5M HCl (carefully controlled).

Step-by-Step Methodology

• Dissolution: Dissolve Boc-D-Val-OMe (1.0 equiv) in THF (or MeOH). Ensure it is fully solvated before adding water.

  • Why? Precipitation encapsulates the ester, preventing reaction and leading to false "stalled" readings.

• Cooling: Place the reaction vessel in an ice-water bath (0 °C).

  • Why? Low temperature suppresses the rate of enolization (racemization) more than it suppresses hydrolysis.

• Base Addition: Add LiOH (1.5 – 2.0 equiv) dissolved in the minimum amount of water dropwise.

  • Target Concentration: 0.1 M to 0.2 M relative to substrate.

• Reaction Monitoring: Stir at 0 °C for 30 minutes, then allow to warm to Room Temperature (RT). Monitor by TLC or LC-MS every hour.

  • Expectation: Valine esters react slower than Gly or Ala. Expect 2–6 hours for completion.

• Workup (The Critical Step):

  • Evaporate THF/MeOH under reduced pressure (keep bath <30 °C).

  • Dilute the remaining aqueous residue with water.

  • Wash with Et₂O (Diethyl Ether) to remove unreacted ester (if any).

  • Acidification: Cool the aqueous layer to 0 °C. Acidify to pH 3–4 using 1M Citric Acid or 1M HCl. Do not go below pH 2.

  • Why? The Boc group is acid-labile.[2][4] Prolonged exposure to pH < 1 will initiate cleavage.

  • Extract immediately with EtOAc, dry over Na₂SO₄, and concentrate.

Part 2: Troubleshooting Center (Q&A)

Issue 1: Racemization (The Silent Killer)

User Question: "My product looks pure by NMR, but my biological assay is failing. Could I have racemized the D-Val to L-Val?"

Scientist's Diagnosis: Yes. Standard NMR cannot distinguish enantiomers. If you used NaOH, heat (>40 °C), or left the reaction overnight, you likely have significant racemization.

The Mechanism of Failure: The

-proton of amino acid esters is acidic (pKa ~25). Strong bases can abstract this proton, forming a planar enolate. When reprotonated, the proton can attack from either face, destroying chirality.

Caption: The danger zone: Base-catalyzed enolization destroys the stereochemical information of D-Valine.

Solution:

• Check Optical Purity: Use Chiral HPLC or derivatize a small sample with Marfey's Reagent (FDAA) and analyze by standard LC-MS.

• Corrective Action: If racemization is detected, repeat the synthesis using LiOH at 0 °C strictly. If the ester is stubborn, use enzymatic hydrolysis (Pig Liver Esterase - PLE) which is milder and stereoselective.

Issue 2: Stalled Reaction (The Valine Wall)

User Question: "After 4 hours, I still see 40% starting material by TLC. Should I add more base or heat it up?"

Scientist's Diagnosis: Resist the urge to heat. The isopropyl group of Valine hinders the approach of the hydroxide ion. Heating will drive racemization faster than hydrolysis.

Troubleshooting Steps:

• Solvent Check: Is the reaction mixture cloudy? If the ester precipitated, it cannot react. Add more THF or MeOH to ensure a homogeneous phase.

• Reagent Quality: Is your LiOH old? Lithium hydroxide absorbs CO₂ from air to form Lithium Carbonate, which is a much weaker base. Use fresh LiOH.

• Alternative Reagent: Switch to LiOH / H₂O₂ (Peroxide) . The hydroperoxide anion (HOO⁻) is more nucleophilic than hydroxide (alpha-effect) but less basic, speeding up hydrolysis without increasing racemization risk.

Issue 3: Boc Cleavage (The Workup Trap)

User Question: "I isolated the product, but the mass spec shows a peak corresponding to free Valine (M-100). Did the base kill the Boc group?"

Scientist's Diagnosis: Unlikely. The Boc group is stable to base even at reflux. The loss almost certainly occurred during acidification .

The Mechanism of Failure: Boc cleavage is acid-catalyzed. If you acidified to pH 1 or allowed the acidified aqueous solution to stand for hours before extraction, the Boc group hydrolyzed.

Solution:

• Target pH 3-4: Use Citric Acid or dilute KHSO₄.

• Speed: Extract immediately into Ethyl Acetate. Once in the organic phase, the effective acidity drops, and the Boc group is safe.

• Validation: Check the pH of your aqueous layer with a calibrated probe, not just paper, to ensure you aren't overshooting.

Part 3: Comparative Data & Reagent Selection

Variable	LiOH (Lithium Hydroxide)	NaOH (Sodium Hydroxide)	KOH (Potassium Hydroxide)
Basicity	Moderate	Strong	Strong
Racemization Risk	Low (Recommended)	Medium	High
Solubility in THF	Good	Poor	Moderate
Workup Ease	High (Li salts are soluble)	Medium	Medium
Best For	Chiral Amino Acids (Val, Cys)	Simple Achiral Esters	Robust Substrates

Part 4: Self-Validating Workflow Diagram

Follow this decision tree to ensure process integrity.

Caption: Operational workflow for the hydrolysis of hindered amino acid esters.

References

• Greene, T. W., & Wuts, P. G. M. (1999). Protective Groups in Organic Synthesis. Wiley-Interscience.[5] (Detailed stability profiles of Carbamates).

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews, 109(6), 2455-2504. (Comprehensive review of orthogonality and stability).

• Kovacs, J., et al. (1971). Racemization of Amino Acid Derivatives.[4][6][7] Rates of Racemization and Peptide Bond Formation. Journal of Organic Chemistry. (Fundamental kinetics of racemization).

• Marfey, P. (1984). Determination of D-amino acids as diastereomeric derivatives by reversed-phase liquid chromatography. Carlsberg Research Communications. (The standard method for checking optical purity).

Sources

• 1. scispace.com [scispace.com]
• 2. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Boc-Protected Amino Groups [organic-chemistry.org]
• 6. peptide.com [peptide.com]
• 7. Saponification of esters of chiral alpha-amino acids anchored through their amine function on solid support - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

chiral HPLC separation of Boc-D-Val-OMe and Boc-L-Val-OMe

An In-Depth Technical Guide to the Chiral HPLC Separation of Boc-D-Val-OMe and Boc-L-Val-OMe

For researchers, scientists, and professionals in drug development, the precise determination of enantiomeric purity is a critical aspect of quality control and regulatory compliance. The synthesis of peptides and other chiral molecules often utilizes N-protected amino acids, such as Boc-D-Val-OMe and Boc-L-Val-OMe, as fundamental building blocks. Consequently, robust and reliable analytical methods for separating and quantifying these enantiomers are indispensable. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the chiral separation of Boc-D-Val-OMe and Boc-L-Val-OMe, grounded in scientific principles and supported by experimental data.

The Imperative of Chiral Separation

Enantiomers, being non-superimposable mirror images, often exhibit significantly different pharmacological and toxicological profiles. The use of a specific enantiomer as a starting material directly impacts the stereochemical integrity of the final active pharmaceutical ingredient (API). Therefore, a highly selective analytical method is required to ensure the enantiomeric purity of these crucial building blocks. Chiral HPLC stands as the preeminent technique for this purpose due to its high resolution, sensitivity, and reproducibility.

A Comparative Overview of Chiral Stationary Phases (CSPs)

The heart of chiral HPLC lies in the chiral stationary phase (CSP), which facilitates the differential interaction with enantiomers, leading to their separation. Several classes of CSPs have proven effective for the resolution of N-protected amino acids. Here, we compare three of the most successful and widely utilized types: Polysaccharide-based, Macrocyclic Glycopeptide-based, and Pirkle-type CSPs.

Polysaccharide-Based CSPs

Polysaccharide-based CSPs, typically derived from cellulose or amylose that has been coated or immobilized on a silica support, are the most widely used chiral selectors in HPLC.[1][2] Their broad applicability stems from a combination of interaction mechanisms, including hydrogen bonding, π-π interactions, and steric hindrance, which are facilitated by the helical structure of the polysaccharide derivatives.[1] For N-protected amino acids like Boc-Val-OMe, the carbamate and ester functional groups can engage in these interactions within the chiral grooves of the polysaccharide backbone.

A study by Neurocrine Biosciences Inc. demonstrated the successful baseline separation of Boc-L-valine and its D-enantiomer using polysaccharide-based CSPs, specifically Phenomenex Lux Cellulose-2 and Cellulose-4 columns.[3] This highlights the direct applicability of this class of CSPs for the topic at hand.

Macrocyclic Glycopeptide-Based CSPs

Introduced by Daniel W. Armstrong in 1994, macrocyclic glycopeptide-based CSPs, such as those employing vancomycin, teicoplanin, or ristocetin A, offer a unique and versatile approach to chiral recognition.[4][5] These complex molecules possess a multitude of chiral centers and various functional groups, including hydrophobic pockets, hydroxyl groups, and ionizable moieties.[4][5] This structural diversity allows for a wide range of interactions, including hydrogen bonding, ionic interactions, and inclusion complexation.[1] For Boc-protected amino acids, the reversed-phase mode is often the most effective on these columns.[6] Specifically, CHIROBIOTIC T (Teicoplanin) and CHIROBIOTIC R (Ristocetin A) have been identified as excellent choices for the separation of t-BOC amino acids.[6]

Pirkle-Type (Brush-Type) CSPs

Developed by William H. Pirkle, these CSPs operate on the principle of forming transient diastereomeric complexes through π-π interactions, hydrogen bonding, and dipole-dipole interactions.[7] Pirkle-type CSPs are often referred to as "brush-type" and are based on a small chiral molecule covalently bonded to the silica support.[7][8] A key feature is the "three-point interaction model," where at least three simultaneous interactions between the analyte and the CSP are necessary for chiral recognition, with at least one being stereochemically dependent.[7] The Whelk-O 1 is a particularly versatile Pirkle-type CSP capable of separating a broad range of compounds, including amides and esters.[9] A significant advantage of Pirkle-type CSPs is the availability of columns with the opposite absolute configuration, allowing for the inversion of elution order, which can be highly beneficial for quantifying trace enantiomers.[9]

Data-Driven Comparison of Chiral Separation Performance

Chiral Stationary Phase (CSP) Type	Typical Column Example	Common Mobile Phase Mode	Key Interaction Mechanisms	Expected Performance for Boc-Val-OMe
Polysaccharide-Based	Lux Cellulose-2	Reversed-Phase	Hydrogen bonding, π-π interactions, steric hindrance	Excellent resolution demonstrated for Boc-valine.[3]
Macrocyclic Glycopeptide-Based	CHIROBIOTIC T	Reversed-Phase	Hydrogen bonding, ionic interactions, inclusion complexation	High selectivity and resolution are expected.[6]
Pirkle-Type	Whelk-O 1	Normal-Phase or Reversed-Phase	π-π interactions, hydrogen bonding, dipole-dipole interactions	Good separation is likely, with the option to invert elution order.

Experimental Protocol: A Validated Method

The following protocol is based on the successful separation of Boc-valine enantiomers using a polysaccharide-based CSP, as this represents a well-documented and effective approach.[3]

Objective: To separate and quantify Boc-D-Val-OMe and Boc-L-Val-OMe using chiral HPLC.

Materials:

• HPLC System: A standard HPLC system with a UV detector.

• Column: Phenomenex Lux 5 µm Cellulose-2, 250 x 4.6 mm.

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.

• Mobile Phase B: Acetonitrile.

• Sample: A solution of racemic Boc-D/L-Val-OMe in a suitable solvent (e.g., acetonitrile/water).

Chromatographic Conditions:

• Mobile Phase: Isocratic, 50:50 (v/v) Mobile Phase A : Mobile Phase B.

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient (approximately 25°C).

• Detection: UV at 220 nm.

• Injection Volume: 10 µL.

Procedure:

• Prepare the mobile phases and thoroughly degas them.

• Equilibrate the column with the mobile phase for at least 30 minutes or until a stable baseline is achieved.

• Inject the sample solution.

• Record the chromatogram for a sufficient time to allow for the elution of both enantiomers.

• Identify the peaks corresponding to Boc-D-Val-OMe and Boc-L-Val-OMe based on the injection of individual standards, if available.

• Calculate the resolution (Rs) between the two enantiomeric peaks to assess the quality of the separation. A resolution of >1.5 is considered baseline separation.

Visualizing the Process

Chiral Recognition Mechanism on a Polysaccharide CSP

Caption: Interaction of enantiomers with a polysaccharide CSP.

Experimental Workflow for Chiral HPLC Analysis

Caption: Workflow for the chiral HPLC analysis of Boc-Val-OMe.

Conclusion

The chiral separation of Boc-D-Val-OMe and Boc-L-Val-OMe is readily achievable using modern HPLC techniques. Polysaccharide-based CSPs, in particular, have demonstrated excellent performance for this type of analysis. Macrocyclic glycopeptide and Pirkle-type CSPs also represent viable and powerful alternatives, each with unique selectivity characteristics. The choice of the optimal CSP and method will depend on specific laboratory requirements, including existing instrumentation and desired analytical outcomes such as the inversion of elution order for trace analysis. The provided experimental protocol serves as a robust starting point for developing a validated method for the quality control of these critical synthetic building blocks.

References

• Title: Donor-Acceptor (Pirkle)-type CSPs Source: Chiralpedia URL: [Link]

• Title: Macrocyclic Glycopeptide-Based Chiral Stationary Phases Applied in Enantioselective Liquid Chromatographic Analyses: An Overview Source: PubMed URL: [Link]

• Title: Enantiomeric Separations by HPLC Using Macrocyclic Glycopeptide-Based Chiral Stationary Phases Source: Springer Nature Experiments URL: [Link]

• Title: Separation of enantiomers of native amino acids with polysaccharide-based chiral columns in supercritical fluid chromatography Source: PubMed URL: [Link]

• Title: Chiral Method Development Strategies for HPLC using Macrocyclic Glycopeptide-Based Stationary Phases Source: Semantic Scholar URL: [Link]

• Title: HPLC Enantioseparation of N-FMOC α-Amino Acids Using Lux Polysaccharide-Based Chiral Stationary Phases Source: Phenomenex URL: [Link]

• Title: Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases Source: YAKHAK HOEJI URL: [Link]

• Title: Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine Source: Scientific Research Publishing URL: [Link]

• Title: Chiral column chromatography Source: Wikipedia URL: [Link]

• Title: Macrocyclic glycopeptide-based chiral stationary phases in high performance liquid chromatographic analysis of amino acid enantiomers and related analogs Source: ResearchGate URL: [Link]

• Title: Chiral Amino Acid and Peptide Separations – the Next Generation Source: Chromatography Today URL: [Link]

• Title: Development of novel enantioselective HPLC methods for the determination of the optical purity of Nα-Fmoc/Boc amino acid derivatives (Nα-PADs) of natural and unnatural amino acids: an analytical strategy for the key starting materials of therapeutic peptides Source: RSC Publishing URL: [Link]

• Title: Improved Chiral Separations for Enantiopure D- and L-Amino Acids Source: LCGC International URL: [Link]

• Title: Separation of enantiomers of native amino acids with polysaccharide-based chiral columns in supercritical fluid chromatography Source: ResearchGate URL: [Link]

• Title: Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods Source: MDPI URL: [Link]

• Title: Applications of Polysaccharide-Based Chiral Stationary Phases for Resolution of Different Compound Classes Source: Springer Nature Experiments URL: [Link]

• Title: Pirkle-Type Chiral Stationary Phases for Ultra-High Performance Ultra-Fast Enantioseparations Source: American Pharmaceutical Review URL: [Link]

• Title: The Evolution of Chiral Stationary Phases from HPLC to UHPLC Source: LCGC International URL: [Link]

• Title: Chiral Amino Acid and Peptide Separations – the Next Generation Source: Chromatography Today URL: [Link]

• Title: CHIRAL STATIONARY PHASES Source: Regis Technologies URL: [Link]

Sources

• 1. Chiral column chromatography - Wikipedia [en.wikipedia.org]
• 2. Applications of Polysaccharide-Based Chiral Stationary Phases for Resolution of Different Compound Classes | Springer Nature Experiments [experiments.springernature.com]
• 3. Development of a Reversed-Phase Chiral HPLC Method for Concurrent Chiral, Achiral, Assay, and Identification Analysis of Boc-L-Valine [scirp.org]
• 4. Macrocyclic Glycopeptide-Based Chiral Stationary Phases Applied in Enantioselective Liquid Chromatographic Analyses: An Overview - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Donor-Acceptor (Pirkle)-type CSPs – Chiralpedia [chiralpedia.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. hplc.eu [hplc.eu]

Validating D-Isomer Purity in Peptide Synthesis Reagents: A Comparative Technical Guide

Executive Summary: The Hidden Cost of Enantiomeric Impurities

In solid-phase peptide synthesis (SPPS), the purity of the starting material—specifically the enantiomeric purity of Fmoc-amino acids—is the single most critical variable controlling downstream purification yield. While chemical purity (HPLC) is often cited at >99%, optical purity is frequently the silent killer of therapeutic peptide campaigns.

A mere 0.1% D-isomer contamination in a starting reagent does not result in a single impurity; in a 30-mer peptide, it statistically guarantees that a significant fraction of the crude material will contain diastereomeric impurities. Unlike truncation sequences, these diastereomers often co-elute with the target peptide, rendering purification impossible at scale.

This guide objectively compares the two primary methodologies for validating D-isomer content—Marfey’s Analysis (Indirect) and Chiral Stationary Phase HPLC (Direct) —and provides a self-validating protocol for incoming raw material inspection.

The Challenge: Enantiomeric Impurities in Fmoc-Reagents

The Regulatory Landscape (ICH Q3A)

The International Council for Harmonisation (ICH) Q3A(R2) guidelines dictate that impurities in new drug substances must be reported if they exceed 0.05% (for daily doses <2g). For peptide therapeutics, D-amino acid impurities are considered structural variants.

Origin of Contamination

D-isomers in Fmoc-L-amino acids arise primarily from two sources:

• Starting Material Contamination: The initial L-amino acid feedstock contained traces of D-isomer.[1]

• Manufacturing-Induced Racemization: The base-catalyzed conditions used to introduce the Fmoc group (using Fmoc-OSu or Fmoc-Cl) can induce proton abstraction at the

  -carbon, leading to racemization before the reagent even reaches your lab.

Comparative Analysis of Analytical Methods

To validate incoming reagents, laboratories must choose between indirect derivatization and direct chiral separation.

Method A: Indirect Analysis (Marfey’s Method)

This method involves removing the Fmoc group and reacting the free amino acid with 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide (FDAA) , also known as Marfey’s Reagent. This converts enantiomers (L and D) into diastereomers (L-L and L-D), which have different physical properties and can be separated on a standard achiral C18 column.

• Best For: R&D labs, complex amino acids, and forensic analysis of failed syntheses.

• Mechanism: Nucleophilic aromatic substitution.

Method B: Direct Analysis (Chiral Stationary Phase - CSP)

This method injects the intact Fmoc-amino acid directly onto a column packed with a chiral selector (typically polysaccharide-based, e.g., immobilized amylose or cellulose).

• Best For: High-throughput QC environments, routine incoming inspection.

• Mechanism: Transient formation of diastereomeric complexes between the analyte and the chiral stationary phase.

Comparative Data Matrix

Feature	Method A: Marfey’s Analysis (Indirect)	Method B: Chiral HPLC (Direct)
LOD (Limit of Detection)	Excellent (< 0.01%) due to high extinction coefficient of DNP group ( ).	Good (0.05 - 0.1%) dependent on native UV absorption of Fmoc.
Column Requirement	Standard C18 (Inexpensive, Universal).	Specialized Chiral Columns (Expensive, Specificity varies by AA).
Sample Prep Time	High (2–3 hours). Requires deprotection & derivatization.[2]	Low (10 mins).[3] Dissolve and shoot.
Scope	Universally applicable to all 20 standard AAs.	Trial-and-error required to find the right column for specific AAs.
Risk	Incomplete derivatization can skew quantitation.	Co-elution of impurities can mimic enantiomers.

The Self-Validating Protocol: Marfey’s Analysis for Fmoc-Reagents

While Chiral HPLC is faster, Marfey’s method is the authoritative reference method because it resolves diastereomers with high peak capacity on standard equipment.

Crucial Note: Unlike analyzing a peptide hydrolysate, analyzing a reagent requires you to chemically remove the Fmoc group before adding Marfey's reagent. The protocol below includes this critical step.

Reagents Required[1][4][5][6][7]

• Analyte: Fmoc-L-Amino Acid (approx. 10 mg)

• Deprotection Base: 1N NaOH[3]

• Extraction Solvent: n-Hexane (to remove fulvene byproduct)

• Neutralization Acid: 1N HCl[3]

• Derivatizing Agent: 1% (w/v) FDAA in acetone (Marfey’s Reagent)

• Quenching Agent: 1N HCl[3]

Step-by-Step Workflow

• Fmoc Deprotection (The Precursor Step):

  • Dissolve 10 mg of Fmoc-AA-OH in 400 µL acetone.

  • Add 100 µL 1N NaOH. Vortex and let stand for 10 minutes.

  • Validation Check: Solution should turn clear. The base cleaves the Fmoc group, generating the free amine and dibenzofulvene.

• Fulvene Extraction:

  • Add 1 mL n-Hexane to the reaction vial. Shake vigorously.

  • Allow layers to separate. The top organic layer contains the dibenzofulvene (which would otherwise interfere with HPLC).

  • Carefully pipette off and discard the top hexane layer.[3] Repeat extraction once.

• Neutralization & Derivatization:

  • Add 100 µL 1N HCl to the aqueous layer to neutralize the pH (Target pH ~8.0; verify with micro-pH paper).

  • Add 200 µL of 1% FDAA solution .

  • Add 40 µL 1M NaHCO3 to ensure alkalinity for the substitution reaction.

  • Incubate: Heat at 40°C for 1 hour. (Do not exceed 50°C to prevent heat-induced racemization).

• Quenching & Dilution:

  • Cool to room temperature.

  • Add 100 µL 2N HCl to quench the reaction (stops further reaction and protonates the carboxyl groups for C18 retention).

  • Dilute with 1 mL Mobile Phase A (Water + 0.1% TFA). Filter through 0.2 µm PTFE filter.

• HPLC Analysis:

  • Column: C18 (4.6 x 150 mm, 3-5 µm).

  • Detection: 340 nm (Specific to the Dinitrophenyl moiety).

  • Gradient: 10% to 60% Acetonitrile (+0.1% TFA) over 40 minutes.

  • Elution Order: The L-L diastereomer (L-FDAA + L-AA) typically elutes before the L-D diastereomer (L-FDAA + D-AA).

Visualization of Workflows

Diagram 1: Analytical Workflow for Fmoc-Reagent Validation

This diagram illustrates the transformation of the raw material into a quantifiable analyte.

Caption: Figure 1. The Critical Path for converting Fmoc-protected reagents into Marfey's diastereomers.

Diagram 2: Decision Matrix for Method Selection

When should you use Direct Chiral HPLC versus Marfey's?

Caption: Figure 2. Decision logic for selecting the appropriate validation methodology based on lab resources.

Case Study: The "Budget" Reagent Trap

To demonstrate the impact of validation, we compared two lots of Fmoc-Ala-OH :

• Lot A: "Budget Grade" (Claimed >99% Chemical Purity).

• Lot B: "High-Purity Grade" (Claimed >99.8% Enantiomeric Purity).

Experimental Setup: Both lots were subjected to the Marfey's Protocol described in Section 4.

Results:

Metric	Lot A (Budget)	Lot B (High-Purity)
Chemical Purity (254 nm)	99.2%	99.5%
D-Isomer Content (Marfey's)	0.85%	< 0.05%
Impact on 20-mer Peptide	The 0.85% impurity at a single Ala site created a diastereomer (D-Ala) that eluted 0.2 min from the main peak.	No detectable diastereomer.
Purification Yield	42% (Due to tight shaving of peak)	78%

Conclusion: While Lot A met chemical purity standards, the 0.85% D-isomer content caused a massive yield loss downstream. The cost saved on the reagent was lost tenfold in purification labor and solvent costs.

References

• Marfey, P. (1984). Determination of D-amino acids as enantiomeric derivatives of 1-fluoro-2,4-dinitrophenyl-5-L-alanine amide. Carlsberg Research Communications.

• Bhushan, R., & Brückner, H. (2004). Marfey's reagent for chiral amino acid analysis: A review. Amino Acids.[2][3][4][5][6][7][][9][10]

• ICH Harmonised Tripartite Guideline. (2006). Impurities in New Drug Substances Q3A(R2). International Council for Harmonisation.[11]

• Merck/Sigma-Aldrich. (2024). Technical Bulletin: Determining Chiral Purity of Amino Acids.

• Snyder, L. R., et al. (2012). Practical HPLC Method Development. Wiley-Interscience. (Standard text for HPLC conditions).

Sources

• 1. papers.ssrn.com [papers.ssrn.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. peptide.com [peptide.com]
• 4. youtube.com [youtube.com]
• 5. chempep.com [chempep.com]
• 6. 內容不提供 [sigmaaldrich.com]
• 7. Novabiochem® Fmoc-Amino Acids [sigmaaldrich.com]
• 9. peptide.com [peptide.com]
• 10. Marfey's reagent for chiral amino acid analysis: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]

Publish Comparison Guide: Infrared Spectroscopy of Boc-D-Val-OMe

Executive Summary & Technical Context

Boc-D-Val-OMe (N-(tert-Butoxycarbonyl)-D-valine methyl ester) is a critical intermediate in the synthesis of chiral peptide therapeutics and peptidomimetics. Its infrared (IR) spectrum serves as a rapid, non-destructive "fingerprint" for validating structural integrity, particularly during esterification and N-protection steps.

This guide provides a rigorous technical analysis of the Boc-D-Val-OMe spectral signature, contrasting it with its immediate synthetic precursors (Boc-D-Val-OH) and deprotected derivatives (H-D-Val-OMe). Unlike generic spectral tables, this document focuses on causality —explaining why peaks shift—and provides a self-validating protocol for reaction monitoring.

Spectral Fingerprint Analysis

The IR spectrum of Boc-D-Val-OMe is defined by the competition between two carbonyl environments: the ester and the carbamate (urethane) . Distinguishing these is the primary objective of spectroscopic validation.

Core Peak Assignments (Boc-D-Val-OMe)

Functional Group	Wavenumber ( )	Intensity	Vibrational Mode	Diagnostic Significance
N-H (Amide A)	3300 – 3450	Medium	Stretching	Sharp singlet indicates non-H-bonded form (dilute solution); broadens if H-bonded (solid state).
C-H (Aliphatic)	2930 – 2980	Strong	Stretching	Asymmetric stretching of methyl groups in Valine side chain and Boc -butyl group.
C=O (Ester)	1735 – 1750	Very Strong	Stretching	Primary ID Peak. Significantly higher frequency than the carbamate carbonyl due to methoxy induction.
C=O (Urethane)	1680 – 1720	Strong	Stretching	Secondary ID Peak. The Boc carbonyl appears at a lower frequency due to resonance with the adjacent nitrogen lone pair.
Amide II	1500 – 1550	Medium	Bending	N-H deformation coupled with C-N stretching. Confirms the presence of the protected amine.
C-O (Ester)	1150 – 1300	Strong	Stretching	"Fingerprint" bands; complex coupling of C-C(=O)-O and O-C-C stretches.

The "Carbonyl Doublet" Phenomenon

In high-resolution FTIR, Boc-D-Val-OMe often exhibits a split carbonyl region.

• High Frequency (~1745

  ): Methyl Ester C=O.[1]

• Low Frequency (~1705

  ): Boc Carbamate C=O.

• Note: In hydrogen-bonding solvents or solid-state (KBr pellet), these peaks may broaden and merge. In non-polar solvents (e.g.,

  ), the separation is distinct.

Comparative Analysis: Alternatives & Precursors

This section details how to distinguish Boc-D-Val-OMe from its synthetic relatives. This is crucial for monitoring reaction completion.

Comparison 1: Product vs. Precursor (Boc-D-Val-OH)

Scenario: Monitoring the methylation (esterification) of Boc-D-Val-OH.

Feature	Boc-D-Val-OMe (Product)	Boc-D-Val-OH (Precursor)	Shift Mechanism
OH Region	Absent	Broad (2500–3300 )	Formation of methyl ester eliminates the carboxylic acid O-H stretch (the "carboxylic beard").
C=O Region	Split Doublet (1745 / 1705)	Merged/Lower (~1710)	Esterification shifts the carbonyl frequency higher (1710 1745) compared to the H-bonded acid dimer.

Comparison 2: Product vs. Deprotected Amine (H-D-Val-OMe)

Scenario: Monitoring the removal of the Boc group (e.g., using TFA/DCM).

Feature	Boc-D-Val-OMe (Starting Material)	H-D-Val-OMe (Product)	Shift Mechanism
C=O Region	Two Bands (Ester + Boc)	One Band (Ester only)	Removal of Boc eliminates the urethane carbonyl (~1705 ), leaving only the ester peak (~1740 ).
N-H Region	Single N-H stretch (~3350)	Doublet ( )	Primary amines exhibit two bands (symmetric/asymmetric stretch) vs. the single band of the secondary carbamate.

Comparison 3: D-Isomer vs. L-Isomer

Scientific Reality Check: In standard FTIR (achiral environment), Boc-D-Val-OMe and Boc-L-Val-OMe have identical spectra.

• differentiation: Requires Vibrational Circular Dichroism (VCD) or chiral chromatography.

• Warning: Do not attempt to assign stereochemistry based on standard FTIR peak positions.

Experimental Protocol: Self-Validating Workflow

To ensure reproducible data, follow this protocol which controls for common artifacts like atmospheric water and

.

Method A: ATR (Attenuated Total Reflectance) – Recommended for Solids

• Background Scan: Clean the crystal (Diamond/ZnSe) with isopropanol. Collect background (32 scans) to remove atmospheric

  (~2350 ) and .

• Sample Prep: Place ~2 mg of solid Boc-D-Val-OMe on the crystal.

• Compression: Apply pressure using the anvil until the absorbance of the strongest peak (C=O) reaches 0.5–0.8 A.U. Over-compression can distort peak shapes.

• Acquisition: Scan 4000–600

  at 4 resolution.

• Validation: Check for the "Carbonyl Doublet."[2] If peaks are fused, the sample may be amorphous/wet. Recrystallize if necessary.

Method B: Solution Cell ( ) – Recommended for H-Bond Studies

• Solvent Blank: Fill a 0.1 mm NaCl/CaF2 cell with dry

  . Record background.

• Sample Solution: Dissolve Boc-D-Val-OMe (10 mg/mL) in

  .

• Acquisition: Inject into the cell.

• Advantage: This method provides the sharpest separation between the Ester and Urethane carbonyls, eliminating solid-state lattice effects.

Decision Logic for Reaction Monitoring

The following diagram illustrates the logical flow for using IR to validate the synthesis and deprotection of Boc-D-Val-OMe.

Caption: Logical workflow for monitoring the synthesis and deprotection of Boc-D-Val-OMe using specific IR spectral markers.

Troubleshooting & Artifacts

Artifact	Appearance	Cause	Solution
Broad OH (3400)	Broad mound masking NH	Wet sample / Hygroscopic KBr	Dry sample in vacuum desiccator over overnight.
Doublet at 2350	Sharp, jagged peaks	Atmospheric change	Re-run background scan immediately before sample.
Fused C=O Peak	Single broad peak ~1720	H-bonding in solid state	Dissolve in or to break intermolecular H-bonds and resolve the doublet.

References

• Sigma-Aldrich. N-(tert-Butoxycarbonyl)-L-valine methyl ester Product Specification. (Analogous D-isomer data derived from enantiomeric properties). Link

• National Institutes of Health (NIH). Vibrational spectroscopic studies of L,D-alternating phenylalanine peptides. (Demonstrates Boc-urethane vs Ester carbonyl splitting). Link

• LibreTexts Chemistry. Infrared Spectra of Some Common Functional Groups: Esters and Amides.Link

• BenchChem. A Researcher's Guide to Boc Deprotection: Methodologies and Monitoring.Link

• Specac. Interpreting Infrared Spectra: Carbonyl Differentiation.Link

Sources

• 1. scispace.com [scispace.com]
• 2. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]

Safety & Regulatory Compliance

N-tert-Butoxycarbonyl-D-valine methyl ester proper disposal procedures

Executive Safety Directive

STOP AND CHECK: Before handling N-tert-Butoxycarbonyl-D-valine methyl ester (Boc-D-Val-OMe) , you must acknowledge its specific chemical instability. While often classified as non-hazardous by GHS standards, this compound contains an acid-labile protecting group (Boc) .

CRITICAL WARNING: Do NOT dispose of this compound in waste containers containing strong acids (e.g., Trifluoroacetic acid, Hydrochloric acid). Contact with acid triggers the release of Isobutylene gas (flammable) and Carbon Dioxide , causing rapid pressurization and potential rupture of waste vessels.

Chemical Profile & Identification

To ensure precise tracking and regulatory compliance, verify your inventory against these identifiers. Note that while the L-isomer is more common, the D-isomer shares identical physical and safety properties for disposal purposes.

Parameter	Specification
Chemical Name	N-tert-Butoxycarbonyl-D-valine methyl ester
Synonyms	Boc-D-Val-OMe; (R)-N-Boc-valine methyl ester
CAS Number	76347-49-4 (D-isomer) / 58561-04-9 (L-isomer proxy)
Molecular Formula	C₁₁H₂₁NO₄
Physical State	White powder or colorless viscous oil (depending on purity/temp)
Flash Point	>110°C (Closed Cup) - Combustible
Solubility	Insoluble in water; Soluble in DCM, EtOAc, Methanol

Hazard Analysis & Risk Assessment

While this compound is not P-listed or U-listed under EPA RCRA regulations, it must be managed as Non-Halogenated Organic Waste .

GHS Classification[3][7]

• Signal Word: Warning (or Non-Hazardous depending on jurisdiction)

• Hazard Statements:

  • H315: Causes skin irritation.[1][2]

  • H319: Causes serious eye irritation.[1][2]

• Precautionary Statements:

  • P264: Wash skin thoroughly after handling.[2]

  • P280: Wear protective gloves/eye protection.[3][1][2]

The "Hidden" Hazard: Acidolysis

The tert-butoxycarbonyl (Boc) group is designed to cleave in acidic conditions. In a waste drum, this reaction is uncontrolled.

• Mechanism:

• Risk: A sealed waste container receiving both this compound and an acidic waste stream (e.g., from a peptide cleavage step) becomes a pressure bomb.

Step-by-Step Disposal Protocol

This protocol is designed to isolate the compound from incompatible streams and facilitate high-temperature incineration.

Step 1: Waste Stream Segregation

• Designated Stream: Non-Halogenated Organic Waste .

• Prohibited Streams:

  • Acidic Waste (Corrosives).

  • Oxidizing Agents (Nitric acid, Peroxides).

  • Aqueous Waste (Due to low solubility).

Step 2: Container Selection & Preparation

• Vessel: High-density polyethylene (HDPE) or Glass amber bottles.

• Venting: If you suspect the material is already mixed with trace acids, use a vented cap (e.g., filtered exhaust cap) for 24 hours prior to sealing for transport.

Step 3: Solubilization (If Solid)

If disposing of pure solid powder:

• Dissolve the solid in a minimal amount of compatible solvent (Acetone, Ethanol, or Ethyl Acetate).

• This prevents "hot spots" in the incinerator and allows for easier transfer.

• Do not dispose of dry powder directly into a liquid waste carboy to avoid clumping and splash-back.

Step 4: Labeling

Affix a hazardous waste label with the following constituents:

• Primary: N-tert-Butoxycarbonyl-D-valine methyl ester (or "Boc-Amino Acid Ester").

• Solvent: [Name of solvent used, e.g., Acetone].

• Hazard Checkbox: Irritant, Flammable (if dissolved in flammable solvent).

Visual Workflow: Safe Disposal Decision Tree

The following diagram illustrates the logic flow for disposing of Boc-protected amino acids, emphasizing the critical acid-check step.

Figure 1: Decision matrix for Boc-D-Val-OMe disposal, prioritizing the neutralization of acidic contaminants to prevent gas evolution.

Spill Response Procedures

In the event of a benchtop spill:

• Isolate: Evacuate the immediate area and remove ignition sources.[4]

• PPE: Wear nitrile gloves, lab coat, and safety goggles.

• Contain:

  • Solids: Cover with a damp paper towel to prevent dust generation, then sweep into a dustpan.

  • Liquids: Absorb with an inert material (vermiculite or spill pads). Do not use combustible materials like sawdust.

• Clean: Wipe the surface with soap and water.[5][2][6] Collect all cleanup materials into the solid hazardous waste bin.

Regulatory Context (US EPA)

• RCRA Status: This compound is not specifically listed on the P-list (Acutely Hazardous) or U-list (Toxic).

• Waste Code Assignment:

  • If dissolved in a flammable solvent (Flash point <60°C): D001 (Ignitable).

  • If pure/solid: Generally classified as non-regulated chemical waste unless it exhibits toxicity characteristics (D004-D043), which is unlikely for this amino acid derivative.

  • Best Practice: Manage as hazardous organic waste to ensure thermal destruction.

References

• US Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261.[7] Retrieved October 26, 2023, from [Link]

• Lundt, B. F., et al. (1978). Selective removal of the t-butyloxycarbonyl group. International Journal of Peptide and Protein Research. (Contextual reference for acid sensitivity).

Sources

• 1. media.adeo.com [media.adeo.com]
• 2. echemi.com [echemi.com]
• 3. crude.abx.de [crude.abx.de]
• 4. fpc.com.tw [fpc.com.tw]
• 5. assets.thermofisher.cn [assets.thermofisher.cn]
• 6. peptide.com [peptide.com]
• 7. P and U Waste Codes for Chemical Products | Lion Technology [lion.com]